An In-depth Technical Guide to N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide: A Predictive Analysis
Introduction The landscape of modern drug discovery is characterized by an incessant search for novel molecular scaffolds that offer unique pharmacological profiles. Within this context, heterocyclic compounds, particula...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The landscape of modern drug discovery is characterized by an incessant search for novel molecular scaffolds that offer unique pharmacological profiles. Within this context, heterocyclic compounds, particularly those incorporating the furan moiety, have emerged as privileged structures due to their versatile chemical reactivity and presence in numerous biologically active natural products and synthetic compounds. The convergence of a furan ring, a reactive formyl group, and a sulfonamide functionality within a single molecular entity presents a compelling template for the design of new therapeutic agents. This guide provides a comprehensive, albeit predictive, technical overview of a novel compound: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide .
Given the absence of direct experimental literature for this specific molecule, this document leverages established principles of medicinal chemistry and extrapolates data from closely related analogues to construct a robust predictive analysis. It is intended to serve as a foundational resource for researchers and drug development professionals, offering insights into its chemical architecture, probable physicochemical properties, a plausible synthetic route, and a discussion of its potential biological significance. The methodologies and rationale presented herein are grounded in authoritative chemical literature, providing a self-validating framework for future empirical investigation.
Molecular Architecture and Chemical Identity
The chemical structure of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide integrates three key functional motifs: a 2,5-disubstituted furan ring, an N,N-disubstituted sulfonamide, and an electrophilic aldehyde. This unique combination suggests a molecule with a rich chemical reactivity profile, amenable to a variety of synthetic transformations and potentially capable of engaging with biological targets through diverse intermolecular interactions.
1.1. Chemical Structure
Caption: Chemical structure of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide.
Predicted Physicochemical and Drug-Likeness Properties
The physicochemical properties of a compound are critical determinants of its pharmacokinetic and pharmacodynamic behavior. While experimental data for the title compound are unavailable, we can predict these properties based on its structure and by drawing comparisons with structurally related molecules.
Property
Predicted Value
Rationale / Comparison
Melting Point (°C)
Crystalline solid, likely in the range of 80-120 °C
Related sulfonamides like 4-Methyl-N-(5-methyl-furan-2-ylmethyl)-benzenesulfonamide have a melting point of 82.5–83.5 °C.[1] The presence of the polar formyl group may increase the melting point.
Boiling Point (°C)
> 300 °C (decomposes)
High molecular weight and polarity suggest a high boiling point, with probable decomposition before boiling under atmospheric pressure.
Solubility
Soluble in polar organic solvents (DMSO, DMF, Acetone, Ethyl Acetate). Limited solubility in water.
The sulfonamide and formyl groups will contribute to polarity. N-alkylation will decrease water solubility compared to the parent sulfonamide.
LogP
~1.5 - 2.5
Calculated based on the contributions of the constituent functional groups. The ethyl and methyl groups increase lipophilicity, while the furan, formyl, and sulfonamide groups contribute to hydrophilicity.
pKa
~10-12 (for the sulfonamide N-H of a potential precursor)
The N,N-disubstituted sulfonamide in the final product is not acidic. However, a potential precursor, N-ethylmethanesulfonamide, would have an acidic proton on the nitrogen.
A plausible and efficient synthesis of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide can be envisioned through a convergent strategy. The key disconnection lies at the C-N bond formed between the furanmethyl moiety and the sulfonamide nitrogen. A highly effective method for forming such bonds is reductive amination.[2][3]
The proposed synthesis involves two main stages:
Synthesis of the N-ethylmethanesulfonamide intermediate.
Reductive amination of a suitable furan-2-carbaldehyde derivative with N-ethylmethanesulfonamide.
solubility profile of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide in polar organic solvents
An In-Depth Technical Guide to the Solubility Profile of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide in Polar Organic Solvents Authored by: Gemini, Senior Application Scientist Abstract The characterization...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to the Solubility Profile of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide in Polar Organic Solvents
Authored by: Gemini, Senior Application Scientist
Abstract
The characterization of a compound's solubility is a cornerstone of early-phase drug development and chemical process design. This guide provides a comprehensive framework for determining the solubility profile of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide, a molecule of interest due to its unique combination of a sulfonamide group, a furan scaffold, and an aldehyde moiety. While specific experimental data for this compound is not publicly available, this document outlines the fundamental principles, experimental design, and analytical methodologies required to robustly determine its solubility in a range of polar organic solvents. This guide is intended for researchers, medicinal chemists, and formulation scientists seeking to understand and systematically evaluate the physicochemical properties of this and structurally related compounds.
Introduction: The Critical Role of Solubility
The therapeutic efficacy and manufacturability of a potential drug candidate are intrinsically linked to its solubility. For researchers in drug development, a thorough understanding of a compound's solubility in various solvent systems is paramount for several reasons:
Bioavailability: Poor aqueous solubility can limit a drug's absorption in the gastrointestinal tract, thereby reducing its bioavailability after oral administration.
Formulation Development: The ability to dissolve a compound in a suitable solvent is crucial for creating viable dosage forms, whether for oral liquids, injectables, or topical applications.
Process Chemistry: During synthesis and purification, solubility data guides the selection of appropriate solvents for reactions, crystallization, and chromatography.[1]
In Vitro Assays: Consistent and known concentrations are required for reliable biological screening, which is dependent on the compound's solubility in assay media, often containing solvents like dimethyl sulfoxide (DMSO).
N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (CAS No. 842974-59-8) presents an interesting case for solubility studies due to its amalgam of functional groups, each contributing differently to its overall polarity and potential for intermolecular interactions.[2] This guide will provide the theoretical and practical tools to elucidate its behavior in polar organic solvents.
The adage "like dissolves like" provides a foundational, albeit simplified, principle for predicting solubility. A more nuanced understanding requires an examination of the intermolecular forces at play between the solute (N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide) and the solvent molecules.
The key functional groups of the target molecule are:
Sulfonamide (R-SO₂-NR'R''): This group is a strong hydrogen bond acceptor (via the oxygen atoms) and a weak hydrogen bond donor (if a proton is present on the nitrogen, which is not the case here). The sulfonyl group is highly polar.
Furan Ring: A five-membered aromatic heterocycle containing an oxygen atom. The oxygen can act as a hydrogen bond acceptor. The ring itself can participate in π-π stacking interactions.
Formyl Group (-CHO): The aldehyde is a polar group and a hydrogen bond acceptor.
Ethyl Group (-CH₂CH₃): A nonpolar, hydrophobic moiety that can influence solubility in less polar solvents.
The interplay of these groups will dictate the compound's affinity for a given solvent. In polar organic solvents, we can anticipate the following interactions to be dominant:
Dipole-Dipole Interactions: Occur between the permanent dipoles of the solute's polar functional groups (sulfonamide, formyl) and the polar solvent molecules.
Hydrogen Bonding: The capacity of the solute to accept hydrogen bonds from protic solvents (like alcohols) at its oxygen and nitrogen atoms is a primary driver of solubility in these media.
Experimental Design: A Protocol for Equilibrium Solubility Determination
To obtain reliable and reproducible solubility data, a standardized experimental protocol is essential. The shake-flask method is a widely accepted and robust technique for determining equilibrium solubility.
Selection of Solvents
A diverse panel of polar organic solvents should be selected to cover a range of polarities and hydrogen bonding capabilities. This allows for a comprehensive understanding of the compound's solubility profile.
Table 1: Recommended Polar Organic Solvents for Solubility Screening
Solvent
Dielectric Constant (20°C)
Type
Rationale
Methanol
32.7
Polar Protic
Simple alcohol, strong H-bond donor/acceptor.
Ethanol
24.5
Polar Protic
Common pharmaceutical solvent, slightly less polar than methanol.
Isopropanol
19.9
Polar Protic
Secondary alcohol, offers different steric and polarity profile.
Acetonitrile
37.5
Polar Aprotic
High polarity, but only a H-bond acceptor.
Acetone
20.7
Polar Aprotic
Ketone with moderate polarity, good H-bond acceptor.
Dimethyl Sulfoxide (DMSO)
46.7
Polar Aprotic
Highly polar, excellent solvent for a wide range of organic molecules, common in biological assays.
N,N-Dimethylformamide (DMF)
36.7
Polar Aprotic
High boiling point polar aprotic solvent, strong H-bond acceptor.[1]
Ethyl Acetate
6.02
Moderately Polar
An ester with lower polarity, useful for assessing solubility in less polar systems.
Experimental Workflow
The following protocol details the steps for determining the equilibrium solubility of the title compound.
Figure 2: Workflow for equilibrium solubility determination.
Step-by-Step Methodology
A. Preparation of Standard Curve
Prepare a 1 mg/mL stock solution of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide in a suitable solvent (e.g., acetonitrile).
Perform serial dilutions to create a series of standards (e.g., 100, 50, 25, 10, 5, 1 µg/mL).
Analyze these standards by High-Performance Liquid Chromatography (HPLC) to generate a calibration curve of peak area versus concentration.
B. Solubility Measurement
Add an excess amount of the solid compound (e.g., 5-10 mg) to a 2 mL glass vial. The exact mass should be recorded. An excess is visually confirmed by the presence of undissolved solid.
Pipette a precise volume (e.g., 1 mL) of the desired test solvent into the vial.
Seal the vials tightly to prevent solvent evaporation.
Place the vials on a shaker or rotator in a temperature-controlled environment (e.g., 25°C).
Agitate the samples for at least 24 hours to ensure equilibrium is reached. A preliminary time-to-equilibrium study can be conducted by taking measurements at various time points (e.g., 4, 8, 16, 24, 48 hours) to confirm that the concentration is no longer changing.
After equilibration, remove the vials and allow them to stand for 30 minutes.
Centrifuge the vials at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the undissolved solid.
Carefully withdraw a known volume of the clear supernatant (e.g., 100 µL) without disturbing the solid pellet.
Dilute the supernatant with the HPLC mobile phase to a concentration that falls within the range of the standard curve. A series of dilutions may be necessary to find the optimal range.
Analyze the diluted sample by HPLC.
C. Quantification and Data Reporting
Using the calibration curve, determine the concentration of the diluted sample.
Calculate the original concentration in the supernatant by applying the dilution factor.
The resulting concentration is the equilibrium solubility of the compound in that solvent at the specified temperature.
The experiment should be performed in triplicate for each solvent to ensure reproducibility and to calculate the standard deviation.
Data Presentation and Interpretation
The collected data should be summarized in a clear and concise format to allow for easy comparison across different solvents.
Table 2: Solubility of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide at 25°C
Solvent
Solubility (mg/mL) ± SD
Solubility (mM) ± SD
Classification
Methanol
[Experimental Value]
[Calculated Value]
[e.g., Soluble]
Ethanol
[Experimental Value]
[Calculated Value]
[e.g., Soluble]
Isopropanol
[Experimental Value]
[Calculated Value]
[e.g., Sparingly Soluble]
Acetonitrile
[Experimental Value]
[Calculated Value]
[e.g., Soluble]
Acetone
[Experimental Value]
[Calculated Value]
[e.g., Freely Soluble]
Dimethyl Sulfoxide (DMSO)
[Experimental Value]
[Calculated Value]
[e.g., Very Soluble]
N,N-Dimethylformamide (DMF)
[Experimental Value]
[Calculated Value]
[e.g., Very Soluble]
Ethyl Acetate
[Experimental Value]
[Calculated Value]
[e.g., Slightly Soluble]
Note: The molecular weight of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide is required for the conversion from mg/mL to mM.
Interpretation:
The results from this systematic study will provide a quantitative ranking of the compound's solubility. High solubility in protic solvents like methanol and ethanol would highlight the importance of hydrogen bonding. Conversely, high solubility in aprotic solvents like DMSO and acetonitrile would indicate that strong dipole-dipole interactions are sufficient to overcome the crystal lattice energy of the solid compound. This comprehensive profile is invaluable for guiding subsequent formulation and process development activities.
Conclusion
While no pre-existing data is available, this guide establishes a robust, scientifically-grounded framework for determining the . By combining a theoretical understanding of intermolecular forces with a rigorous experimental protocol, researchers can generate the high-quality data necessary to advance their research and development objectives. The methodologies described herein are self-validating through the use of calibration standards and replicate measurements, ensuring the trustworthiness and authority of the results. This approach provides a clear path forward for the physicochemical characterization of this novel compound.
References
PubChem. N-butan-2-yl-N-ethyl-5-formylfuran-2-sulfonamide. National Center for Biotechnology Information. [Link]
Defense Technical Information Center. Synthesis and Characterization of Furanic Compounds. DTIC. [Link]
Universiti Teknologi MARA. First consecutive linear synthesis of hostmaniene, 5-formyl-2-(isopropyl-1'-ol)benzofuran and anadendroic acid using prenylated phenol. Universiti Teknologi MARA Institutional Repository. [Link]
MDPI. Solubility of Biocompounds 2,5-Furandicarboxylic Acid and 5-Formylfuran-2-Carboxylic Acid in Binary Solvent Mixtures of Water and 1,4-Dioxane. MDPI. [Link]
binding affinity of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide to target enzymes
An In-depth Technical Guide to Elucidating the Binding Affinity of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide Abstract N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide is a novel compound featuring...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to Elucidating the Binding Affinity of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide
Abstract
N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide is a novel compound featuring a synthetically tractable furan core, a reactive aldehyde, and a methanesulfonamide moiety. While the sulfonamide group is a well-established pharmacophore present in numerous approved drugs, the specific combination of these functionalities in this molecule presents a unique challenge and opportunity for drug discovery. The absence of published data on this compound necessitates a structured, first-principles approach to identify its biological targets and quantify its binding affinity. This guide provides a comprehensive, technically detailed roadmap for researchers and drug development professionals to systematically characterize the molecular interactions of this compound. We will detail a phased experimental strategy, from initial target hypothesis and in silico screening to gold-standard biophysical validation and functional enzymatic assays. The protocols herein are designed to be self-validating, ensuring a high degree of scientific rigor and reproducibility.
Introduction: Structural Analysis and Target Hypothesis
The rational investigation of a novel compound's biological activity begins with a thorough analysis of its chemical structure. N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide is comprised of three key functionalities:
Methanesulfonamide (-SO₂NH-): This is a classic zinc-binding group and a common structural motif in a wide range of enzyme inhibitors. Its presence strongly suggests a potential interaction with metalloenzymes.
Furan Ring: A five-membered aromatic heterocycle that can engage in various non-covalent interactions within a protein binding pocket, including hydrogen bonding and π-π stacking.
Formyl Group (-CHO): An aldehyde group that is a hydrogen bond acceptor and can also potentially form a reversible covalent bond (a Schiff base) with lysine residues in an enzyme's active site.
Based on this structural analysis, a primary hypothesis is that this compound targets metalloenzymes, particularly those where sulfonamide inhibitors are well-documented. Carbonic anhydrases (CAs) represent a prime class of such enzymes. CAs are zinc-containing metalloenzymes crucial for various physiological processes, and their inhibition has therapeutic applications in glaucoma, epilepsy, and cancer. Therefore, this guide will use Carbonic Anhydrase II (CA-II), a well-characterized and commercially available isoform, as the primary hypothetical target for outlining the experimental workflows.
The overall strategy is a multi-phase approach designed to first identify and then quantitatively characterize the binding interaction.
Figure 1: A multi-phase workflow for target validation and affinity characterization.
Phase 1: Target Identification and Validation
Before committing to resource-intensive biophysical assays, it is crucial to build a solid case for the compound's interaction with the hypothesized target. This phase combines computational prediction with empirical screening.
In Silico Molecular Docking
Molecular docking serves as a powerful predictive tool to assess the binding plausibility of the compound against a target protein structure. It can predict the binding pose and estimate the binding free energy.
Protocol:
Preparation of the Receptor:
Obtain the crystal structure of the target enzyme (e.g., Human Carbonic Anhydrase II, PDB ID: 2CBE) from the Protein Data Bank.
Remove all water molecules and non-interacting ions.
Add polar hydrogens and assign partial charges using a molecular modeling suite (e.g., AutoDock Tools, Maestro).
Define the binding site (grid box) around the catalytic zinc ion in the active site.
Preparation of the Ligand:
Generate a 3D structure of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide.
Perform energy minimization using a suitable force field (e.g., MMFF94).
Define rotatable bonds to allow for conformational flexibility during docking.
Docking Execution:
Run the docking algorithm (e.g., AutoDock Vina) to predict the most favorable binding poses.
Analysis:
Analyze the top-scoring poses. Look for key interactions: the sulfonamide group coordinating with the active site zinc ion, and hydrogen bonds or hydrophobic interactions involving the furan and ethyl groups.
The predicted binding energy provides a preliminary estimate of affinity.
Figure 2: Workflow for in silico molecular docking analysis.
Phase 2: Quantitative Binding Analysis
Once a target has been validated from initial screening, the next step is to precisely quantify the binding affinity and kinetics. Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC) are the gold-standard techniques for this purpose.
Surface Plasmon Resonance (SPR)
SPR provides real-time, label-free analysis of molecular interactions, yielding kinetic data (association rate, kₐ; dissociation rate, kₑ) and the equilibrium dissociation constant (Kₑ).
Experimental Protocol:
Immobilization of the Ligand (CA-II):
Select a sensor chip appropriate for protein immobilization (e.g., a CM5 chip for amine coupling).
Activate the chip surface using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).
Inject the purified CA-II protein (the ligand) at a low concentration (e.g., 10-50 µg/mL) in an appropriate buffer (e.g., 10 mM sodium acetate, pH 4.5) to achieve the desired immobilization level (e.g., 2000-4000 Response Units, RU).
Deactivate any remaining active esters on the surface with an injection of ethanolamine-HCl.
Analyte Binding Analysis:
Prepare a dilution series of the analyte (N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide) in a suitable running buffer (e.g., HBS-EP+). The concentration range should span at least 10-fold below and above the expected Kₑ. A typical starting range could be 10 nM to 10 µM.
Inject the different concentrations of the analyte over the immobilized ligand surface, followed by a dissociation phase where only running buffer flows over the chip.
Include a buffer-only injection ("zero concentration") for double referencing.
Data Analysis:
Subtract the reference surface signal and the buffer injection signal from the raw data.
Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine kₐ, kₑ, and calculate Kₑ (kₑ/kₐ).
Table 1: Representative SPR Data Summary
Analyte Concentration
Association Rate (kₐ) (1/Ms)
Dissociation Rate (kₑ) (1/s)
Dissociation Constant (Kₑ) (nM)
(Varies)
1.5 x 10⁵
3.0 x 10⁻³
20.0
| Notes: | Determined from global fit | Determined from global fit | Calculated as kₑ/kₐ |
Isothermal Titration Calorimetry (ITC)
ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (Kₐ), enthalpy change (ΔH), and stoichiometry (n). The dissociation constant (Kₑ) is the reciprocal of Kₐ.
Experimental Protocol:
Sample Preparation:
Prepare the protein (CA-II) solution in the sample cell at a concentration typically 10-20 times the expected Kₑ (e.g., 10-20 µM).
Prepare the ligand (the compound) in the injection syringe at a concentration 10-15 times that of the protein (e.g., 150-300 µM).
Crucially , both the protein and ligand must be in identical buffer solutions to minimize heats of dilution. Dialyze the protein against the final buffer extensively.
Titration:
Set the experimental temperature (e.g., 25°C).
Perform a series of small, sequential injections (e.g., 2-5 µL) of the ligand from the syringe into the protein in the sample cell.
Allow the system to reach equilibrium after each injection.
Data Analysis:
Integrate the heat change for each injection peak.
Plot the heat change per mole of injectant against the molar ratio of ligand to protein.
Fit the resulting binding isotherm to a suitable model (e.g., one-site binding model) to extract Kₐ, ΔH, and n.
Table 2: Representative ITC Data Summary
Parameter
Value
Stoichiometry (n)
0.98
Association Constant (Kₐ) (1/M)
5.0 x 10⁷
Dissociation Constant (Kₑ) (nM)
20.0
Enthalpy Change (ΔH) (kcal/mol)
-8.5
| Entropy Change (ΔS) (cal/mol·deg) | 15.2 |
Phase 3: Functional Validation
Binding affinity data must be correlated with a functional outcome. An enzyme inhibition assay determines how the compound affects the catalytic activity of the target enzyme, providing an inhibition constant (Kᵢ) that should be in good agreement with the Kₑ measured by biophysical methods.
This assay monitors the hydrolysis of a chromogenic substrate, p-nitrophenyl acetate (pNPA), by CA-II.
Assay Preparation:
Prepare a stock solution of CA-II in assay buffer (e.g., 25 mM Tris-HCl, pH 7.5).
Prepare a serial dilution of the inhibitor (the compound) in DMSO, and then dilute further into the assay buffer.
Prepare a stock solution of the substrate, pNPA, in acetonitrile.
Assay Execution:
In a 96-well plate, add the assay buffer, the inhibitor at various concentrations, and the CA-II enzyme.
Incubate for a pre-determined time (e.g., 15 minutes) to allow for inhibitor binding.
Initiate the reaction by adding the pNPA substrate.
Monitor the increase in absorbance at 405 nm (due to the production of p-nitrophenolate) over time using a plate reader.
Data Analysis:
Calculate the initial reaction velocity (V₀) for each inhibitor concentration.
Plot the percent inhibition versus the logarithm of the inhibitor concentration.
Fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).
Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which requires knowledge of the substrate concentration and its Michaelis constant (Kₘ).
Conclusion
This guide outlines a rigorous, multi-faceted strategy for determining the binding affinity of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide to a hypothesized enzyme target. By integrating computational prediction, state-of-the-art biophysical characterization, and functional validation, this workflow provides a robust framework for elucidating the compound's mechanism of action. The convergence of data from SPR (kinetics), ITC (thermodynamics), and enzyme inhibition assays (function) will yield a high-confidence characterization of the molecular interaction, paving the way for further preclinical development.
References
Supuran, C. T. (2016). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery. Available at: [Link]
Schasfoort, R. B. M., & Tudos, A. J. (Eds.). (2008). Handbook of Surface Plasmon Resonance. Royal Society of Chemistry. Available at: [Link]
Cytiva. (n.d.). SPRpages: The principle of SPR. Available at: [Link]
Alterio, V., Di Fiore, A., D'Ambrosio, K., Supuran, C. T., & De Simone, G. (2012). Multiple binding modes of inhibitors to carbonic anhydrases: how to design specific drugs for the 15 human isoforms. Chemical Reviews. Available at: [Link]
Exploratory
A Technical Guide to the Pharmacokinetic Profiling of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide Derivatives
Foreword: Charting the Course from Molecule to Medicine In the intricate journey of drug discovery, understanding how a potential therapeutic agent behaves within a biological system is paramount. This guide is designed...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: Charting the Course from Molecule to Medicine
In the intricate journey of drug discovery, understanding how a potential therapeutic agent behaves within a biological system is paramount. This guide is designed for researchers, scientists, and drug development professionals dedicated to advancing novel chemical entities. We will delve into the critical pharmacokinetic properties of a specific class of molecules: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide derivatives. While direct literature on this exact chemical series is nascent, the principles governing its core structural motifs—the furan ring and the sulfonamide group—are well-established. This document provides a robust framework for their comprehensive pharmacokinetic (PK) evaluation, synthesizing established methodologies with expert insights to navigate the challenges and opportunities these structures present. Our focus is not merely on protocol execution but on the strategic rationale that underpins a successful preclinical drug metabolism and pharmacokinetics (DMPK) program.[1][2][3][4]
Section 1: The Strategic Imperative of Early ADME Profiling
The attrition rate of drug candidates during clinical development remains a formidable challenge. A significant proportion of these failures can be attributed to suboptimal pharmacokinetic properties—poor absorption, unfavorable distribution, rapid metabolism, or inefficient excretion (ADME).[2][3] Therefore, a front-loaded, in-depth understanding of a compound's ADME profile is not just a regulatory requirement but a cornerstone of efficient and successful drug development.[1][5][6]
For N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide derivatives, two structural features demand particular attention:
The Furan Ring: This five-membered heterocycle is a common scaffold in medicinal chemistry.[7][8] However, it is also a known "structural alert." The furan ring can undergo cytochrome P450 (CYP450)-mediated oxidation to form reactive metabolites, such as epoxides or unsaturated dicarbonyls (enediones).[7][8][9][10] These electrophilic intermediates can covalently bind to cellular macromolecules like proteins and DNA, potentially leading to toxicity.[10] Therefore, a thorough investigation of metabolic pathways is critical.
The Sulfonamide Group: This functional group can influence several properties, including plasma protein binding and solubility. Its N-ethyl substitution will also direct metabolic transformations.
This guide will walk through the essential in vitro and in vivo studies required to build a comprehensive PK profile, enabling data-driven decisions to select and optimize candidates for clinical evaluation.[1][2]
Section 2: Core Methodologies for In Vitro Pharmacokinetic Profiling
Early-stage drug discovery relies on a battery of in vitro assays to predict in vivo performance, allowing for rapid screening and optimization of compound libraries.[1][2][3][11]
Absorption: Predicting Oral Bioavailability
For most drugs, the oral route of administration is preferred.[12] Predicting a compound's ability to be absorbed through the intestinal wall is a critical first step.
The Caco-2 cell line, derived from human colon adenocarcinoma, is the gold standard for in vitro prediction of intestinal permeability.[12][13][14] When cultured on semi-permeable filters, these cells differentiate to form a monolayer that mimics the human intestinal epithelium, complete with tight junctions and functional efflux transporters like P-glycoprotein (P-gp).[13][14]
Causality Behind the Choice: This assay doesn't just measure passive diffusion; it also identifies whether the compound is a substrate for efflux transporters.[2][13] High efflux can severely limit oral absorption, a liability that must be identified early.
Cell Culture: Caco-2 cells are seeded onto Transwell™ inserts and cultured for 21-25 days to allow for full differentiation and monolayer formation.
Monolayer Integrity Check: The integrity of each cell monolayer is verified by measuring the Transepithelial Electrical Resistance (TEER). Monolayers with TEER values within a pre-defined acceptable range (e.g., ≥ 200 Ω·cm²) are used for the experiment.[15] Lucifer Yellow, a membrane-impermeant dye, is also used as a control to confirm tight junction integrity.
Dosing: The test compound (e.g., at 10 µM) is added to either the apical (A) or basolateral (B) side of the monolayer.
Transport Measurement (A-to-B): To measure absorption, the compound is added to the apical side. Samples are taken from the basolateral side at various time points (e.g., 0 and 120 minutes).
Transport Measurement (B-to-A): To measure efflux, the compound is added to the basolateral side, and samples are taken from the apical side.
Quantification: The concentration of the compound in the donor and receiver compartments is determined by LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry).
Calculation: The apparent permeability coefficient (Papp) is calculated for each direction using the following formula:
Papp = (dQ/dt) / (A * C₀)
Where:
dQ/dt is the rate of permeation.
A is the surface area of the filter membrane.
C₀ is the initial concentration in the donor compartment.
Efflux Ratio (ER): The ER is calculated as Papp (B-to-A) / Papp (A-to-B). An ER > 2 is a strong indication that the compound is a substrate of an efflux transporter.
Distribution: Where Does the Compound Go?
Once absorbed, a drug distributes throughout the body. The extent of this distribution is heavily influenced by its binding to plasma proteins.
Only the unbound (free) fraction of a drug is available to interact with its therapeutic target and to be metabolized or excreted.[17][18] Therefore, determining the fraction bound to plasma proteins is essential for interpreting efficacy and clearance data.
Causality Behind the Choice: High plasma protein binding can limit the amount of free drug available at the site of action and can also affect its clearance.[18] Rapid Equilibrium Dialysis (RED) is the most widely used method as it minimizes non-specific binding and is suitable for a wide range of compounds.[17][18][19][20]
Device Preparation: A RED device consists of two chambers separated by a semipermeable membrane with an 8 kDa molecular weight cutoff, which retains proteins but allows small molecules to pass through.
Sample Addition: The test compound is spiked into plasma (from relevant species, including human) and added to one chamber (the donor chamber). An equal volume of protein-free buffer (e.g., PBS) is added to the other chamber (the receiver chamber).
Incubation: The device is sealed and incubated at 37°C with shaking for a sufficient time (e.g., 4-6 hours) to reach equilibrium.
Sampling: After incubation, aliquots are taken from both the donor and receiver chambers.
Quantification: The concentration of the test compound in both aliquots is measured by LC-MS/MS. The concentration in the receiver chamber represents the free (unbound) drug concentration.
Calculation:
Percent Unbound = (Concentration in Receiver / Concentration in Donor) * 100
Percent Bound = 100 - Percent Unbound
Metabolism: Stability and Pathway Identification
Metabolism is the body's process of chemically modifying drugs, primarily in the liver, to facilitate their excretion.[21] For furan-containing compounds, this is the most critical step to investigate.
This assay provides a measure of a compound's intrinsic clearance (CLint), which is its inherent susceptibility to metabolism by liver enzymes, predominantly the CYP450s.[21][22][23][24]
Causality Behind the Choice: A compound that is metabolized too quickly will have a short half-life and may not maintain therapeutic concentrations in the body.[23] This assay is a rapid and cost-effective way to rank compounds based on their metabolic stability and to understand interspecies differences.[21][22]
Reaction Mixture: The test compound (e.g., 1 µM) is incubated with pooled liver microsomes (from human and other preclinical species) in a phosphate buffer at 37°C.
Initiation: The metabolic reaction is initiated by adding the essential cofactor, NADPH. A parallel incubation without NADPH serves as a negative control to detect non-enzymatic degradation.
Time Points: Aliquots are removed from the reaction mixture at several time points (e.g., 0, 5, 15, 30, 45 minutes).
Termination: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard. This also precipitates the microsomal proteins.
Analysis: After centrifugation, the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.
Data Analysis: The natural logarithm of the percentage of compound remaining is plotted against time. The slope of this line gives the elimination rate constant (k).
Section 3: Visualizing the Pharmacokinetic Workflow and Metabolic Fate
To effectively manage a DMPK program, it is essential to visualize the flow of experiments and the potential outcomes.
Diagram 1: Integrated ADME Profiling Workflow
This diagram illustrates the logical progression of in vitro ADME assays, from initial high-throughput screening to more detailed mechanistic studies that inform the selection of candidates for in vivo evaluation.
Caption: A tiered approach to in vitro ADME profiling.
Diagram 2: Postulated Metabolic Activation of the Furan Moiety
Given the presence of the furan ring, it is crucial to anticipate its potential metabolic fate. This pathway highlights the CYP450-mediated oxidation that can lead to the formation of a reactive γ-ketoenal intermediate.
Caption: Metabolic activation of furan leading to potential toxicity.
Section 4: Data Synthesis and Interpretation
Data from individual assays should not be viewed in isolation. A holistic analysis is required to build a comprehensive pharmacokinetic profile and guide the structure-activity relationship (SAR) and structure-property relationship (SPR) for lead optimization.
Table 1: Representative In Vitro ADME Data for Hypothetical Derivatives
Compound ID
Caco-2 Papp A-B (10⁻⁶ cm/s)
Efflux Ratio
PPB (%) (Human)
Microsomal t½ (min) (Human)
LEAD-001
8.5
1.2
85.4
25
LEAD-002
9.2
4.5
92.1
33
LEAD-003
1.1
1.5
76.8
> 60
LEAD-004
15.3
1.1
98.9
8
Control (Propranolol)
20.0
1.0
90.0
15
Control (Atenolol)
0.5
1.0
< 10
> 60
Interpretation:
LEAD-001: Shows a good balance of properties: moderate-to-high permeability, no significant efflux, and moderate metabolic stability. The plasma protein binding is acceptable. This compound represents a promising starting point.
LEAD-002: While permeability is good, the high efflux ratio (4.5) is a major liability, suggesting it is a P-gp substrate. This would likely lead to poor oral bioavailability in vivo.
LEAD-003: Exhibits very low permeability, which would result in poor absorption. Although it is metabolically stable, its absorption properties make it a poor candidate.
LEAD-004: Shows excellent permeability but is metabolically very unstable (t½ = 8 min), suggesting rapid first-pass metabolism in the liver. The high plasma protein binding could also be a concern.
Section 5: Conclusion and Forward Look
The successful development of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide derivatives hinges on a deep and early understanding of their pharmacokinetic properties. The framework presented in this guide—combining robust in vitro assays for absorption, distribution, and metabolism—provides the necessary tools to identify and mitigate potential liabilities. Special attention must be paid to the metabolic fate of the furan ring to ensure that reactive metabolite formation is minimized. By integrating these principles into the drug discovery workflow, research teams can de-risk their projects, optimize their chemical series with greater efficiency, and ultimately increase the probability of selecting a clinical candidate with a high likelihood of success. The next logical step for promising compounds identified through this workflow would be to conduct in vivo pharmacokinetic studies in animal models (e.g., rodents) to confirm the in vitro predictions and to fully characterize the clearance, volume of distribution, and bioavailability.[4][6][25]
References
How to Choose the Right In Vitro ADME Assays for Small-Molecule Drugs. (n.d.). Bio-Rad. Retrieved March 17, 2026, from [Link]
Protein Binding Assays. (n.d.). BioAgilytix. Retrieved March 17, 2026, from [Link]
Plasma Protein Binding Assay. (n.d.). Creative Bioarray. Retrieved March 17, 2026, from [Link]
Caco2 assay protocol. (n.d.). Inotiv. Retrieved March 17, 2026, from [Link]
DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. (2013, March 27). JRC Big Data Analytics Platform. Retrieved March 17, 2026, from [Link]
Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences. (1993). PubMed. Retrieved March 17, 2026, from [Link]
In Vitro ADME Assays and Services. (n.d.). Charles River Laboratories. Retrieved March 17, 2026, from [Link]
Caco-2 Permeability Assay Protocol. (n.d.). Creative Bioarray. Retrieved March 17, 2026, from [Link]
In Vitro ADME. (n.d.). Selvita. Retrieved March 17, 2026, from [Link]
Microsomal Stability. (n.d.). Cyprotex ADME-Tox Solutions | Evotec. Retrieved March 17, 2026, from [Link]
In Vitro ADME. (n.d.). BioDuro. Retrieved March 17, 2026, from [Link]
Microsomal stability assay for human and mouse liver microsomes. (2024, August 14). protocols.io. Retrieved March 17, 2026, from [Link]
Caco-2 Permeability. (n.d.). Concept Life Sciences. Retrieved March 17, 2026, from [Link]
Microsomal Stability Assay. (n.d.). MTTlab. Retrieved March 17, 2026, from [Link]
An Automated High-Throughput Metabolic Stability Assay Using an Integrated High-Resolution Accurate Mass Method and Automated Data Analysis Software. (2016). PMC. Retrieved March 17, 2026, from [Link]
Microsomal Stability Assay. (n.d.). Creative Bioarray. Retrieved March 17, 2026, from [Link]
How To Develop New Drugs Faster And Safer: A Guide To Preclinical DMPK Studies. (2024, August 1). LinkedIn. Retrieved March 17, 2026, from [Link]
Computational Approach to Structural Alerts: Furans, Phenols, Nitroaromatics, and Thiophenes. (2016). PMC. Retrieved March 17, 2026, from [Link]
Comprehensive Guide to Preclinical Protocol Development: Best Practices and Insights. (2026, February 28). Infinix Bio. Retrieved March 17, 2026, from [Link]
Preclinical Studies in Drug Development. (n.d.). PPD. Retrieved March 17, 2026, from [Link]
IN VITRO ANTIOXIDANT, ANTIMICROBIAL AND ADMET STUDY OF NOVEL FURAN/BENZOFURAN C-2 COUPLED QUINOLINE HYBRIDS. (2025, August 6). ResearchGate. Retrieved March 17, 2026, from [Link]
Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. (2011). PMC. Retrieved March 17, 2026, from [Link]
Anti-oxidation properties of 2-substituted furan derivatives: A mechanistic study. (2021, February 15). IAEA. Retrieved March 17, 2026, from [Link]
Formulation Development Strategy: Preclinical PK, PD, and TK Considerations. (2024, May 31). LinkedIn. Retrieved March 17, 2026, from [Link]
Preclinical research strategies for drug development. (2025, August 11). AMSbiopharma. Retrieved March 17, 2026, from [Link]
Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (2024). Oriental Journal of Chemistry. Retrieved March 17, 2026, from [Link]
Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. (n.d.). ResearchGate. Retrieved March 17, 2026, from [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, scientists, and drug development professionals.
Content Type: Detailed Application Notes and Protocols.
Introduction and Mechanistic Strategy
The compound N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide represents a highly functionalized building block, merging a sulfonamide moiety—a cornerstone in medicinal chemistry known for antimicrobial and anti-inflammatory properties[1]—with a 5-formyl-furan core. The presence of the aldehyde group provides a versatile synthetic handle for further derivatization, such as reductive aminations or olefination reactions.
Retrosynthetic Logic & Causality:
Directly reacting 5-(chloromethyl)furfural (CMF) with ethylamine poses significant chemoselectivity challenges, primarily the risk of over-alkylation (forming tertiary amines) and unwanted Schiff base formation at the highly reactive formyl group.
To establish a self-validating, high-yield system, this protocol employs a two-phase linear approach:
N-Sulfonylation: Ethylamine is first reacted with methanesulfonyl chloride (MsCl) to form N-ethylmethanesulfonamide. The electron-withdrawing sulfonyl group reduces the nucleophilicity of the nitrogen, preventing subsequent over-alkylation.
N-Alkylation: The resulting secondary sulfonamide is deprotonated using a mild base and alkylated with 5-(chloromethyl)furfural (CMF). CMF is an exceptionally versatile, biobased platform molecule that can be produced in high yield directly from raw biomass[2]. Its allylic-like chloride is highly susceptible to
SN2
displacement, allowing the reaction to proceed under mild conditions that preserve the sensitive formyl group[3].
Reaction Workflow Visualization
Workflow for the synthesis of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide.
Materials and Reagents
The following table summarizes the stoichiometric requirements for a standard 10 mmol scale synthesis.
Reagent / Material
Role
Equivalents
Amount (10 mmol scale)
Ethylamine (2M in THF)
Primary Amine / Nucleophile
1.0 eq
5.0 mL (10 mmol)
Methanesulfonyl chloride (MsCl)
Sulfonylating Agent
1.1 eq
0.85 mL (11 mmol)
Triethylamine (TEA)
Acid Scavenger (Base)
1.5 eq
2.1 mL (15 mmol)
5-(Chloromethyl)furfural (CMF)
Alkylating Agent
1.1 eq
1.59 g (11 mmol)
Potassium Carbonate (
K2CO3
)
Mild Base
2.0 eq
2.76 g (20 mmol)
Dichloromethane (DCM), anhydrous
Solvent (Phase 1)
N/A
30 mL
Dimethylformamide (DMF), anhydrous
Solvent (Phase 2)
N/A
20 mL
Step-by-Step Experimental Methodologies
Phase 1: Synthesis of N-Ethylmethanesulfonamide
This procedure is adapted from established protocols for the N-sulfonylation of amines using methanesulfonyl chloride in the presence of a base[1].
Reaction Setup: Purge a dry 100 mL round-bottom flask with inert gas (Nitrogen or Argon). Add 5.0 mL of Ethylamine (2M in THF) and dilute with 20 mL of anhydrous DCM.
Cooling & Base Addition: Add 2.1 mL of Triethylamine (TEA) to the solution. Submerge the flask in an ice-water bath to cool the mixture to 0 °C.
Causality: The reaction between amines and MsCl is highly exothermic. Cooling to 0 °C prevents thermal degradation and minimizes the formation of di-sulfonylated byproducts[1].
Electrophile Addition: Dissolve 0.85 mL of Methanesulfonyl chloride (MsCl) in 10 mL of anhydrous DCM. Add this solution dropwise to the stirred amine mixture over 20 minutes using a dropping funnel.
Causality: Dropwise addition ensures the amine remains in excess relative to the unreacted MsCl at any given moment, further driving mono-sulfonylation.
Reaction Propagation: Once addition is complete, remove the ice bath. Allow the reaction to warm to room temperature (
20−25
°C) and stir for 4 hours. The reaction proceeds through a nucleophilic attack of the amine on the electrophilic sulfur atom, followed by the elimination of HCl, which is scavenged by TEA[1].
Work-up & Purification:
Transfer the mixture to a separatory funnel.
Wash the organic layer with 1M HCl (
2×20
mL) to remove excess TEA and unreacted ethylamine.
Wash with saturated brine (
1×20
mL), dry over anhydrous
Na2SO4
, filter, and concentrate under reduced pressure to yield crude N-ethylmethanesulfonamide as a pale oil.
Phase 2: N-Alkylation with 5-(Chloromethyl)furfural (CMF)
CMF is utilized here as a highly reactive, bio-derived electrophile[2][3].
Deprotonation: In a clean, dry 100 mL round-bottom flask, dissolve the crude N-ethylmethanesulfonamide (approx. 10 mmol) in 20 mL of anhydrous DMF. Add 2.76 g of finely powdered, anhydrous
K2CO3
. Stir the suspension at room temperature for 30 minutes.
Causality:
K2CO3
is chosen over stronger bases (like
NaH
) because the formyl group on CMF is sensitive to strong bases, which can trigger Cannizzaro-type disproportionation or aldol condensations.
Alkylation: Add 1.59 g of 5-(Chloromethyl)furfural (CMF) to the mixture in one portion.
Heating: Attach a reflux condenser and heat the reaction mixture to 60 °C using an oil bath. Stir at this temperature for 8 hours. Monitor via TLC (Hexanes:EtOAc 1:1) until the sulfonamide intermediate is consumed.
Work-up:
Cool the reaction to room temperature and quench by pouring into 100 mL of ice-cold distilled water.
Extract the aqueous mixture with Ethyl Acetate (EtOAc) (
3×30
mL).
Combine the organic extracts and wash extensively with water (
3×30
mL) and brine (
1×30
mL) to remove residual DMF.
Dry over anhydrous
Na2SO4
, filter, and evaporate the solvent.
Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution from 10% to 40% EtOAc in Hexanes) to isolate the pure N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide .
Quantitative Data & Optimization Summary
The following table summarizes the optimization of the Phase 2 N-alkylation step to maximize the yield of the target compound while preserving the formyl group.
Solvent
Base
Temperature (°C)
Time (h)
Observed Yield (%)
Mechanistic Note
THF
TEA
65 (Reflux)
16
35%
Weak base; incomplete deprotonation of sulfonamide.
DMF
NaH
0 to RT
4
42%
Strong base caused partial degradation of the CMF formyl group.
Acetonitrile
K2CO3
80 (Reflux)
12
71%
Good yield, but extended heating led to minor furan polymerization.
Mascal, M. 5-(Chloromethyl)furfural (CMF): A Platform for Transforming Cellulose into Commercial Products. ACS Sustainable Chemistry & Engineering (2019). Available at: [Link]
Kabbour, M., et al. Multiscale Model-Driven Discovery of Insecticides for Sustainable Agriculture: A Demonstration of Product-by-Design Approach. ACS Publications (2025). Available at:[Link]
Application Note: Synthesis and Utility of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide in Novel Schiff Base Development
Authored by: Your Senior Application Scientist Abstract This technical guide provides a comprehensive overview and detailed protocols for the use of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide as a versatile...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: Your Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview and detailed protocols for the use of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide as a versatile building block in the synthesis of novel Schiff bases. We present a plausible and robust synthetic route for the aldehyde precursor itself, followed by a step-by-step protocol for its condensation with primary amines to yield functionalized imines. This document is intended for researchers, scientists, and professionals in drug development, offering insights into the chemical rationale, experimental setup, purification, and characterization of these compounds, which merge the biologically significant furan and sulfonamide scaffolds.
Introduction: The Convergence of Furan and Sulfonamide Moieties
Schiff bases, or imines, are a class of organic compounds characterized by a carbon-nitrogen double bond (azomethine group) [2, 5]. They are typically formed through the condensation of a primary amine with an aldehyde or ketone [6]. These compounds are not merely synthetic intermediates but are pivotal in coordination chemistry and exhibit a wide spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties [1, 20]. The biological potency of a Schiff base can be meticulously tuned by altering the structure of its aldehyde and amine precursors [11].
The furan ring is a "privileged scaffold" in medicinal chemistry, present in numerous therapeutic agents where it can influence metabolic stability, solubility, and receptor binding affinity [32]. Similarly, the sulfonamide functional group (-SO₂NH-) is a cornerstone of modern pharmaceuticals, found in antibacterial drugs, diuretics, and anticancer agents [4, 8, 9].
This application note focuses on N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide , a novel aldehyde that strategically combines these two pharmacophores. The resulting Schiff bases are of significant interest for developing new therapeutic agents with potentially unique pharmacological profiles.
Synthesis of the Aldehyde Precursor
Since N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide is not a readily available commercial reagent, a reliable synthetic protocol is essential. A logical approach is the N-alkylation of N-ethylmethanesulfonamide with a reactive derivative of 5-formylfuran, such as 5-(chloromethyl)furan-2-carbaldehyde, which can be derived from 5-(hydroxymethyl)furfural (HMF).
Protocol 2.1: Synthesis of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide
Reaction Scheme:
Step 1: Chlorination of 5-(hydroxymethyl)furfural (HMF)
Step 2: N-Alkylation of N-ethylmethanesulfonamide
Materials:
5-(Hydroxymethyl)furfural (HMF)
Thionyl chloride (SOCl₂)
N-ethylmethanesulfonamide
Potassium carbonate (K₂CO₃) or another suitable non-nucleophilic base
Anhydrous N,N-Dimethylformamide (DMF) or Acetonitrile (ACN)
Dichloromethane (DCM)
Ethyl acetate (EtOAc)
Hexanes
Saturated aqueous sodium bicarbonate (NaHCO₃)
Brine (saturated NaCl solution)
Anhydrous magnesium sulfate (MgSO₄)
Procedure:
Preparation of 5-(Chloromethyl)furan-2-carbaldehyde:
In a round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve HMF (1.0 eq) in anhydrous DCM.
Cool the solution to 0 °C in an ice bath.
Add thionyl chloride (1.1 eq) dropwise over 30 minutes.
Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by Thin Layer Chromatography (TLC).
Upon completion, carefully quench the reaction by pouring it over ice-cold saturated NaHCO₃ solution.
Extract the aqueous layer with DCM (3x). Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate under reduced pressure. The crude 5-(chloromethyl)furan-2-carbaldehyde is often used directly in the next step without further purification.
N-Alkylation:
Dissolve N-ethylmethanesulfonamide (1.0 eq) in anhydrous DMF or ACN.
Add potassium carbonate (1.5 eq) to the solution and stir for 15 minutes.
Add the crude 5-(chloromethyl)furan-2-carbaldehyde (1.0 eq) dissolved in a minimal amount of the reaction solvent.
Heat the mixture to 50-60 °C and stir for 12-18 hours, monitoring by TLC. The N-alkylation of sulfonamides with alkyl halides is a well-established method [27].
After completion, cool the reaction to room temperature and pour it into water.
Extract the aqueous layer with ethyl acetate (3x).
Combine the organic layers, wash with brine (2x), dry over MgSO₄, filter, and concentrate in vacuo.
Purification:
Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the title compound as a solid or oil.
Core Protocol: Schiff Base Synthesis
The formation of a Schiff base is a reversible condensation reaction. The mechanism involves the nucleophilic attack of the primary amine on the aldehyde's carbonyl carbon, forming an unstable carbinolamine intermediate, which then dehydrates to yield the stable imine [2, 3, 5].
Protocol 3.1: General Procedure for Schiff Base Synthesis
In a round-bottom flask, dissolve N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (1.0 eq) in absolute ethanol (sufficient to make a ~0.1 M solution).
Add the selected primary amine (1.0 eq). Most primary amines will readily participate in this condensation [33].
Add a catalytic amount of glacial acetic acid. The acid catalyst facilitates the dehydration of the carbinolamine intermediate but should not be so concentrated as to protonate the amine reactant, which would render it non-nucleophilic [6].
Reaction Execution:
Heat the reaction mixture to reflux (typically 70-80 °C for ethanol) and stir vigorously.
Monitor the reaction progress by TLC until the starting aldehyde spot has been consumed (typically 2-6 hours).
For many Schiff bases, a precipitate will form as the reaction progresses [11].
Product Isolation and Purification:
Upon completion, cool the reaction flask to room temperature, then place it in an ice bath for 30-60 minutes to maximize precipitation.
Collect the solid product by vacuum filtration using a Büchner funnel.
Wash the collected solid with a small amount of cold ethanol to remove unreacted starting materials and impurities [11, 15].
Dry the purified Schiff base product in a vacuum oven or by air drying.
If a precipitate does not form, the solvent can be removed under reduced pressure, and the resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, methanol, or benzene) or by column chromatography [10].
Data and Characterization
Successful synthesis must be confirmed by rigorous analytical characterization. Below are the expected spectroscopic signatures for a Schiff base synthesized from the title compound.
Table 1: Key Spectroscopic Data for Characterization
Technique
Functional Group
Expected Signal / Peak
Notes
¹H NMR
Azomethine (CH=N)
Singlet, δ ≈ 8.0-8.5 ppm
Disappearance of the aldehyde proton (δ ≈ 9.5-10 ppm) is a key indicator of reaction completion [21, 24].
Furan Ring Protons
Doublets, δ ≈ 6.5-7.5 ppm
Chemical shifts will be influenced by the substituent on the imine nitrogen.
Methylene (CH₂)
Singlets, corresponding to N-CH₂-furan and N-CH₂-CH₃
Ethyl (CH₂CH₃)
Quartet and Triplet
Methanesulfonyl (CH₃)
Singlet, δ ≈ 2.8-3.2 ppm
¹³C NMR
Azomethine (C=N)
δ ≈ 150-165 ppm
The aldehyde carbonyl carbon (δ ≈ 175-185 ppm) will be absent [21].
Furan Ring Carbons
Signals in the aromatic region, δ ≈ 110-155 ppm
FT-IR
C=N Stretch
Strong band, ~1600-1650 cm⁻¹
Disappearance of the aldehyde C=O stretch (~1670-1700 cm⁻¹) and primary amine N-H stretches (~3300-3500 cm⁻¹) [14, 18].
SO₂ Stretch
Two strong bands, ~1320-1360 cm⁻¹ (asymmetric) and ~1140-1180 cm⁻¹ (symmetric)
Mass Spec (MS)
Molecular Ion Peak
[M+H]⁺ or [M]⁺
Confirms the molecular weight of the synthesized Schiff base.
Visualized Workflows and Mechanisms
Diagrams provide a clear, high-level view of the experimental processes and chemical transformations.
Caption: General workflow for the synthesis of the aldehyde precursor and its subsequent use in Schiff base formation.
Caption: Chemical reaction scheme for the acid-catalyzed formation of a Schiff base from the furan-sulfonamide aldehyde.
Conclusion and Future Directions
The protocols detailed herein provide a robust framework for the synthesis and application of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide in creating a diverse library of novel Schiff bases. The convergence of the furan and sulfonamide motifs offers a promising strategy for the development of new chemical entities with potential therapeutic value. Future work should focus on synthesizing a broad range of derivatives and screening them for various biological activities, such as antimicrobial, anticancer, and enzyme inhibition properties [7, 12]. The versatile chemistry of the furan ring and the established pharmacological importance of sulfonamides make this a fertile area for drug discovery and development.
References
SATHEE. (n.d.). Chemistry Schiff Bases.
IntechOpen. (2023). Synthesis of Schiff Bases by Non-Conventional Methods. SciSpace.
ResearchGate. (n.d.). Mechanism of Schiff base (imine) Formation.
Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B: Natural Products and Medical Chemistry, 7(1), 130-150.
IOSR Journal. (n.d.). SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS.
Oudah, K. H., et al. (2020). The recent progress of sulfonamide in medicinal chemistry. SciSpace.
ResearchGate. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review.
Bisharat, R., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B: Natural Products and Medical Chemistry.
ResearchGate. (2024). How to purify Schiff base product?.
BenchChem. (2025). Application Note: Synthesis of Novel Schiff Bases from 5-(Naphthalen-1-yl)furan-2-carbaldehyde.
Al-Ostoot, F. H., et al. (2023). Sulphonamides Unveiled: A Comprehensive Review of Mechanisms, Applications, and Therapeutic Insights.
Jiang, L. (1991). PREPARATION AND PURIFICATION OF SCHIFF BASE AND PROTONATED SCHIFF BASE FROM 9-CIS-RETINAL. Chinese Chemical Letters, 2(12).
Oriental Journal of Chemistry. (n.d.). Synthesis and Spectroscopic Studies of Metal Complexes of Schiff Base Derived From 2-acetyl naphtho [2,1-b] furan.
UNIVALI. (n.d.). SYNTHESIS AND PURIFICATION OF SCHIFF BASE N,N- BIS(SALICYLALDEHYDE)-ETILENODIAMINE.
Taylor & Francis Online. (2007). Synthesis and spectroscopic characterization of metal complexes with naphthofuran-2-carbohydrazide Schiff 's base.
PMC. (n.d.). Pharmacological Activities of Schiff Bases and Their Derivatives with Low and High Molecular Phosphonates.
Chemical Methodologies. (2023). Spectroscopic and Antimicrobial Studies of Some Metal Complexes of Furfural Schiff Base Derivative Ligand.
Neliti. (2022). Preparation and characterization of new compounds for schiff base derived from furfural, study of some physical applications and.
Journal of Chemistry and Technologies. (2016). N-Alkylation of sulfonamides by alkyl halides in the presence of electrophilic catalysts and transformations of alkylated compounds.
BenchChem. (2025). Furan Derivatives: Versatile Scaffolds for Pharmaceutical Innovation.
Der Pharma Chemica. (2023). Synthesis and Characterization of New Schiff Bases and Biological Studies.
Method
Application Notes: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide as a Versatile Precursor in Heterocyclic Synthesis
Introduction and Strategic Overview For researchers, scientists, and drug development professionals, the quest for novel heterocyclic scaffolds remains a cornerstone of innovation. Heterocyclic compounds form the structu...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Strategic Overview
For researchers, scientists, and drug development professionals, the quest for novel heterocyclic scaffolds remains a cornerstone of innovation. Heterocyclic compounds form the structural basis of a vast majority of pharmaceuticals and biologically active molecules.[1][2] The strategic selection of starting materials is paramount, dictating the efficiency, diversity, and novelty of the resulting chemical library.
This guide focuses on the synthetic potential of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide , a bespoke building block integrating three key pharmacologically and synthetically relevant motifs: a reactive furan-2-carbaldehyde, a furan core, and a sulfonamide side chain. While direct literature on this specific molecule is nascent, its architecture is rich with potential. The furan-2-carbaldehyde (furfural) moiety is a well-established precursor for a multitude of condensation and cycloaddition reactions.[3][4][5] The furan ring itself is a versatile diene for [4+2] cycloadditions and a precursor to 1,4-dicarbonyl systems.[6][7] Furthermore, the sulfonamide group is a privileged scaffold in medicinal chemistry, known for its role in carbonic anhydrase inhibitors and antimicrobial agents, offering a valuable pharmacophoric tag on the final products.[8]
This document provides a forward-looking analysis of this molecule's potential applications. We will explore its utility in constructing high-value heterocyclic systems such as pyridazinones, substituted pyrroles, and complex bicyclic adducts through mechanistically sound and field-proven synthetic strategies. The protocols herein are designed to be robust and self-validating, providing researchers with a solid foundation for exploration.
Application I: Synthesis of Pyridazinone Scaffolds via Condensation-Cyclization
Expertise & Experience: The "Why"
Pyridazinones are a class of six-membered heterocycles that feature prominently in medicinal chemistry, exhibiting a wide range of biological activities including cardiovascular, anti-inflammatory, and analgesic effects.[9][10][11] A highly efficient and classical route to this scaffold involves the reaction of a furanone or a related precursor with hydrazine.[12] The formyl group on our title compound provides a direct entry point into this chemistry. By reacting with hydrazine, we anticipate an initial hydrazone formation followed by an intramolecular cyclization cascade that opens the furan ring to form the stable pyridazinone core. This approach leverages the inherent reactivity of both the aldehyde and the furan ring in a tandem process.
Logical Workflow: Pyridazinone Formation
The proposed transformation follows a logical sequence where the most reactive functional group, the aldehyde, engages first, creating an intermediate that is primed for the subsequent, more complex ring-opening and cyclization step.
Caption: Workflow for the synthesis of pyridazinones.
Protocol 1: Synthesis of 6-((N-Ethyl-N-(methylsulfonyl)amino)methyl)-2H-pyridazin-3-one
Round-bottom flask with reflux condenser and magnetic stirrer
Heating mantle or oil bath
Thin-Layer Chromatography (TLC) apparatus (Silica gel 60 F₂₅₄ plates)
Rotary evaporator
Procedure:
Reaction Setup: To a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (e.g., 2.45 g, 10 mmol).
Solvent Addition: Add absolute ethanol (50 mL) to dissolve the starting material. Stir until a clear solution is obtained.
Hydrazine Addition: Add hydrazine hydrate (e.g., 0.60 g, 12 mmol) dropwise to the stirring solution at room temperature. An initial formation of the hydrazone intermediate may be observed by TLC.
Catalysis and Reflux: Add a catalytic amount of glacial acetic acid (e.g., 0.03 g, 0.5 mmol). Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 4-6 hours.
Causality Note: The acid catalyzes both the hydrazone formation and the subsequent intramolecular cyclization, while heat provides the necessary energy to overcome the activation barrier for furan ring opening.[9]
Reaction Monitoring: Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate:hexane as eluent). The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates reaction progression.
Work-up:
a. Cool the reaction mixture to room temperature.
b. Concentrate the solvent under reduced pressure using a rotary evaporator.
c. Dilute the residue with ethyl acetate (50 mL) and water (50 mL).
d. Carefully neutralize the mixture by washing with saturated sodium bicarbonate solution (2 x 25 mL).
e. Wash the organic layer with brine (1 x 25 mL).
f. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.
Purification: The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) or by column chromatography on silica gel to yield the pure pyridazinone derivative.
Application II: [4+2] Cycloaddition for the Synthesis of Oxanorbornene Adducts
Expertise & Experience: The "Why"
The furan ring, despite its aromatic character, possesses a relatively low resonance energy, allowing it to act as a 4π diene component in Diels-Alder reactions.[6][13] This reactivity is a powerful tool for rapidly building molecular complexity, forming bicyclic systems in a single, highly atom-economical step.[14] By reacting our sulfonamide-functionalized furan with a suitable dienophile, such as an N-substituted maleimide, we can construct an oxanorbornene scaffold. These adducts are valuable intermediates themselves, amenable to further transformations like ring-opening metathesis polymerization (ROMP) or conversion to highly substituted benzene derivatives.[6][14] The sulfonamide moiety remains intact, providing a handle for modulating biological activity.
Logical Workflow: Diels-Alder Cycloaddition
This reaction is a concerted pericyclic process, typically requiring thermal or Lewis acid catalysis to proceed efficiently, especially with the electron-rich furan ring.
Caption: Diels-Alder reaction workflow.
Protocol 2: Diels-Alder Reaction with N-Phenylmaleimide
Toluene or Xylene (anhydrous, approx. 0.5 M solution)
Hydroquinone (inhibitor, trace amount)
Instrumentation:
Sealed reaction tube or round-bottom flask with reflux condenser
Oil bath with temperature controller
Magnetic stirrer
NMR spectrometer and Mass spectrometer for characterization
Procedure:
Reaction Setup: In a flame-dried, heavy-walled sealed tube equipped with a magnetic stir bar, combine N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (e.g., 1.23 g, 5 mmol), N-phenylmaleimide (e.g., 0.95 g, 5.5 mmol), and a crystal of hydroquinone.
Causality Note: The reaction is conducted under anhydrous conditions to prevent side reactions. Hydroquinone is added to inhibit any potential polymerization of the dienophile at high temperatures.
Solvent Addition: Add anhydrous toluene (10 mL) to the tube.
Sealing and Heating: Securely seal the tube and place it in a preheated oil bath at 110-120 °C.
Reaction Monitoring: Stir the reaction mixture vigorously for 12-24 hours. The progress can be monitored by ¹H NMR analysis of an aliquot, observing the disappearance of the furan proton signals and the appearance of new signals corresponding to the bicyclic adduct.
Work-up:
a. Cool the reaction tube to room temperature.
b. Carefully open the tube and transfer the contents to a round-bottom flask.
c. Concentrate the solvent under reduced pressure. The product often precipitates or crystallizes upon cooling or concentration.
Purification:
a. If a solid precipitates, collect it by filtration and wash with a small amount of cold diethyl ether or hexane to remove any unreacted N-phenylmaleimide.
b. If the product is an oil, purify it via flash column chromatography on silica gel (e.g., using a gradient elution from hexane to ethyl acetate).
c. The stereochemistry of the product (typically favoring the exo or endo isomer) can be determined by detailed 2D NMR analysis (NOESY/ROESY).
Application III: Multicomponent Synthesis of Substituted Pyrroles
Expertise & Experience: The "Why"
Multicomponent reactions (MCRs) are a paradigm of green and efficient chemistry, allowing for the construction of complex molecules from three or more starting materials in a single pot.[15] This strategy maximizes atom economy and minimizes waste. The aldehyde functionality is a classic component in many named MCRs.[16] We propose a three-component reaction involving our title compound, an amine, and a β-ketoester to access highly functionalized N-substituted pyrroles. This approach is related to the Paal-Knorr synthesis, where a 1,4-dicarbonyl compound (formed in situ) cyclizes with an amine.[17][18] The resulting pyrrole core, decorated with the furan-sulfonamide side chain, represents a novel and medicinally relevant scaffold.
The reaction proceeds through a series of sequential condensation and cyclization steps, catalyzed by an acid, to build the pyrrole ring system in a single operation.
Caption: Multicomponent reaction for pyrrole synthesis.
Protocol 3: Synthesis of a Polysubstituted Pyrrole Derivative
Reaction Setup: In a 50 mL round-bottom flask, suspend iron(III) chloride (e.g., 0.08 g, 0.5 mmol) in water (10 mL).
Causality Note: Using a mild Lewis acid like FeCl₃ in water represents a green and operationally simple approach to the Paal-Knorr type condensation, avoiding harsh acidic conditions.[17]
Reagent Addition: To the stirred suspension, add N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (e.g., 1.23 g, 5 mmol), followed by aniline (e.g., 0.47 g, 5 mmol), and finally ethyl acetoacetate (e.g., 0.65 g, 5 mmol).
Reaction Conditions: Heat the mixture to 60-70 °C and stir vigorously for 8-12 hours.
Reaction Monitoring: Monitor the reaction by TLC (e.g., 3:7 ethyl acetate:hexane). The formation of a new, often UV-active, spot indicates product formation.
Work-up:
a. Cool the reaction to room temperature.
b. Extract the mixture with ethyl acetate (3 x 20 mL).
c. Combine the organic layers and wash with water (2 x 20 mL) and then brine (1 x 20 mL).
d. Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.
Purification: Purify the crude residue by flash column chromatography on silica gel to afford the target polysubstituted pyrrole.
Summary of Proposed Applications
The following table summarizes the potential heterocyclic products that can be accessed from N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide using the protocols described above.
Diverse biological activities, functional materials[17]
References
BenchChem. (2025). Application Notes and Protocols: Synthesis of Pyridazinone Derivatives from 2(3H)-Furanones.
BenchChem. (2025). Application Notes and Protocols for Paal-Knorr Synthesis of Substituted Furans.
BenchChem. (2025). Application Notes and Protocols: Paal-Knorr Furan Synthesis of 2-Ethyl-5-propylfuran from 1,1-Diethoxyhex-2.
Nikolaev, S. V., et al. (2021). Biobased C6-Furans in Organic Synthesis and Industry: Cycloaddition Chemistry as a Key Approach to Aromatic Building Blocks. ACS Publications.
Sleziak, O., et al. (2021). Diels–Alder Cycloadditions of Bio-Derived Furans with Maleimides as a Sustainable «Click» Approach towards Molecular, Macromolecular and Hybrid Systems. MDPI.
ResearchGate. (n.d.). Synthesis of Furo[2,3-d]pyridazin-4(5H)-one and Its N(5)-Substituted Derivatives.
BenchChem. (2025). Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers.
Fernández, G. (n.d.). Cycloaddition reactions in furan. Quimicaorganica.org.
Organic Chemistry Portal. (n.d.). Synthesis of Furans.
PMC. (n.d.). Catalytic [4+2]- and [4+4]-cycloaddition using furan-fused cyclobutanone as a privileged C4 synthon.
Padrón, J. I., et al. (2002). Density Functional Theory Study of the Cycloaddition Reaction of Furan Derivatives with Masked o-Benzoquinones. The Journal of Organic Chemistry, ACS Publications.
ResearchGate. (n.d.). Synthesis of pyridazinone derivatives.
ResearchGate. (n.d.). Paal‐Knorr synthetic methods for substituted furans using either protonic acid or Lewis acid as the catalyst/reagent.
Royal Society of Chemistry. (2016). 3-Component synthesis of α-substituted sulfonamides via Brønsted acid-catalyzed C(sp3)–H bond functionalization of 2-alkylazaarenes.
PMC. (2025). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation.
Furan: A Promising Scaffold for Biological Activity. (2024). Journal of Drug Delivery and Therapeutics.
PubMed. (2005). Highly efficient one-pot synthesis of N-sulfonylamidines by Cu-catalyzed three-component coupling of sulfonyl azide, alkyne, and amine.
Furfural: A Versatile Derivative of Furan for the Synthesis of Various Useful Chemicals. (2022). International Journal of Advanced Chemistry.
IJNRD. (n.d.). Green Multicomponent Reactions for the Synthesis of Biologically Relevant Heterocycles: A Sustainable Approach.
Recent Applications of Multicomponent Reactions Toward Heterocyclic Drug Discovery. (2021). ScienceDirect.
Technical Support Center: Extraction Optimization for N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals tasked with the isolation and purification of N-Ethyl-N-(5-formyl-...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is specifically engineered for researchers, analytical scientists, and drug development professionals tasked with the isolation and purification of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide .
Because this molecule features both a reactive furan-2-carboxaldehyde moiety and a fully substituted tertiary sulfonamide core, it defies standard extraction protocols. Below, we address the critical physicochemical constraints of this compound and provide field-validated troubleshooting strategies to optimize your solvent extraction workflows.
Q1: Why does this compound exhibit atypical partitioning compared to standard sulfonamide drugs?A: Most pharmaceutical sulfonamides are primary or secondary amines, possessing a weakly acidic N-H proton (pKa ~10) that allows for pH-shift extraction (e.g., basifying the matrix to form a water-soluble salt). However, N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide is a tertiary sulfonamide. It lacks an N-H proton and remains entirely neutral across the standard pH spectrum[1]. Consequently, traditional acid-base extraction strategies will fail. Furthermore, the incorporation of the furan ring significantly modulates its physicochemical properties, making the molecule moderately lipophilic but highly sensitive to extreme chemical environments[1].
Q2: What is the optimal organic-to-aqueous solvent system for Liquid-Liquid Extraction (LLE)?A: The target compound requires a solvent with moderate polarity and strong hydrogen-bond accepting (HBA) capabilities to solvate the formyl group and the oxygen-rich sulfonyl core. While pure Ethyl Acetate (EtOAc) is an excellent solvent for medium-polar heterocyclic compounds[2], its relatively high water solubility (~8.3 g/100 mL) often leads to the co-extraction of polar matrix interferents and the formation of stubborn emulsions.
To optimize selectivity, we recommend a binary solvent system of Ethyl Acetate and Hexane at a 70:30 (v/v) ratio . The addition of hexane lowers the bulk dielectric constant of the organic phase. This creates a highly selective thermodynamic environment where the target molecule remains fully soluble, but highly polar aqueous impurities are effectively excluded[3].
Section 2: Workflow & Protocol Troubleshooting
Q3: I am observing significant degradation of the target compound during extraction. What is causing this and how do I prevent it?A: The primary point of failure in extracting this molecule is the degradation of the 5-formyl group on the furan ring. Aldehydes lacking alpha-protons (like furan-2-carboxaldehyde derivatives) are highly reactive. If your aqueous matrix is too basic (pH > 9), the formyl group will undergo the Cannizzaro reaction, disproportionating into furoic acid and furfuryl alcohol derivatives. Conversely, highly acidic conditions (pH < 3) can catalyze acetal formation or hydrolytic furan ring-opening[2].
Solution: You must buffer your aqueous matrix to a strictly neutral pH (6.5–7.5) prior to extraction. Additionally, keep extraction temperatures below 30°C, as elevated temperatures accelerate the thermal degradation of the furan ring[4].
Causality of pH on the stability of the 5-formyl-furan moiety during extraction.
Q4: How does the aqueous-to-organic phase ratio impact efficiency?A: Using excessive solvent does not linearly increase yield and generates unnecessary waste, violating sustainable extraction principles[3]. A solvent-to-sample ratio of 1:2 or 1:3 (Aqueous:Organic) is optimal for driving the partition coefficient (
K
) in favor of the organic phase without causing sample dilution[4]. Performing two sequential extractions at a 1:1.5 ratio is mathematically more efficient than a single extraction at a 1:3 ratio.
Section 3: Quantitative Data & Solvent Performance
The following table summarizes the partition efficiency and matrix co-extraction risks associated with various solvent ratios. Data indicates that a 70:30 EtOAc:Hexane blend provides the optimal balance of yield and purity.
This protocol is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.
Step 1: Matrix Preparation & pH Control
Transfer the aqueous sample containing the target compound into a separation vessel.
Add 0.1 M Phosphate Buffer to the matrix until the pH stabilizes.
Validation Check: Measure the pH using a calibrated probe. It must read exactly 7.0 ± 0.2 to prevent formyl degradation.
Step 2: Solvent Preparation
In a separate flask, prepare the extraction solvent by mixing HPLC-grade Ethyl Acetate and Hexane in a 70:30 (v/v) ratio.
Step 3: Extraction & Phase Partitioning
Add the organic solvent to the aqueous matrix at a 1:1.5 (Aq:Org) volume ratio.
Invert the vessel gently for 3 minutes. Do not shake vigorously, as the furan derivatives and matrix proteins can form stable emulsions.
Allow the phases to separate for 10 minutes at room temperature (<25°C).
Troubleshooting: If an emulsion forms, add 5 mL of saturated NaCl (brine). The increased ionic strength will salt-out the organic phase and break the emulsion.
Step 4: Recovery & Concentration
Collect the upper organic layer.
Repeat Step 3 with a fresh volume of the 70:30 solvent. Combine the organic layers.
Dry the combined organic phase over anhydrous sodium sulfate (
Na2SO4
).
Concentrate the solvent under reduced pressure using a rotary evaporator. The water bath must not exceed 30°C to preserve the furan ring.
Optimized Liquid-Liquid Extraction (LLE) workflow for furan-sulfonamides.
References
JournalsPub. "Liquid-Liquid Extraction Strategies for the Isolation of Bioactive Heterocyclic Compounds." Journal of Pharmaceutical Extractions, Feb 2025. [Link]
ChemRxiv. "Sustainable Optimization of Extraction Techniques for Bioactive Compounds in Drug Discovery." ChemRxiv Preprints, 2025.[Link]
World Pharmaceutical Journal. "Development and validation of a novel extraction method for bioactive compounds from pharmaceutical plants." World Pharmaceutical Journal, Aug 2025.[Link]
N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide vs traditional furan-based intermediates
Title: Beyond Basic Furans: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide as a Privileged Scaffold in Drug Discovery Introduction Furan-based heterocycles are ubiquitous in natural products and FDA-approved ph...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Beyond Basic Furans: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide as a Privileged Scaffold in Drug Discovery
Introduction
Furan-based heterocycles are ubiquitous in natural products and FDA-approved pharmaceuticals. However, traditional furan intermediates—such as furfural or 5-hydroxymethylfurfural (HMF)—present significant synthetic bottlenecks in late-stage drug development. Their inherent oxidative instability and the multi-step sequences required to install critical pharmacophores often lead to degraded yields and stalled discovery programs[1].
N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (NEFMS) (CAS: 842974-59-8) emerges as a highly engineered alternative. By pre-installing a biologically active sulfonamide moiety alongside a versatile formyl handle, NEFMS bypasses the limitations of traditional furans. This guide objectively compares NEFMS against conventional furan intermediates, providing mechanistic insights, comparative performance data, and validated experimental protocols for researchers and drug development professionals.
Structural and Mechanistic Analysis
The Sulfonamide "Molecular Chimera"
Traditional furans require late-stage sulfonylation to improve target affinity and pharmacokinetic (PK) properties. This step typically utilizes harsh sulfonyl chlorides that can degrade the electron-rich furan core. NEFMS circumvents this by incorporating an N-ethyl-methanesulfonamide group from the outset. In medicinal chemistry, the sulfonamide moiety acts as a "molecular chimera," capable of forming robust hydrogen bonds while simultaneously interacting favorably with unipolar protein environments[2]. Furthermore, sulfonamides are proven to direct site-selective late-stage diversification, serving as a reliable anchor for complex analog synthesis[3].
Oxidative Stability and The Formyl Advantage
Simple furan alcohols (like HMF) are notoriously prone to oxidative degradation and polymerization[1]. To utilize them, chemists must employ protecting group strategies or risk destroying the furan ring during oxidation to the aldehyde. NEFMS provides a stable, ready-to-use C5-formyl group. This electrophilic handle allows for direct, one-step C-N or C-C bond formation (e.g., reductive amination, Wittig olefination) under mild conditions, preserving the integrity of the furan core.
Comparative Performance Data
The following table summarizes the quantitative and qualitative advantages of NEFMS over traditional furan intermediates (e.g., HMF) in a standard drug discovery workflow.
Parameter
Traditional Furan (e.g., HMF)
NEFMS (CAS 842974-59-8)
Causality / Impact
Oxidative Stability
Low (Prone to polymerization)
High
The electron-withdrawing sulfonamide effect stabilizes the furan core against auto-oxidation[1].
Steps to Sulfonamide API
4–5 steps
1–2 steps
Pre-installed pharmacophore eliminates protection/deprotection and harsh sulfonylation.
Hydrogen Bonding
Donor (OH)
Donor/Acceptor (SO₂NH)
Sulfonamides act as versatile bioisosteres, drastically improving target binding affinity[2].
Aqueous Solubility
High (but metabolically labile)
Moderate-High (Tunable)
The N-ethyl group provides lipophilicity while the sulfonyl group ensures aqueous solubility.
CYP450 Liability
High (Rapid alcohol oxidation)
Low
Pre-oxidized formyl (easily converted to a stable amine) and sterically hindered sulfonamide resist rapid metabolism.
Experimental Workflow: Direct Reductive Amination of NEFMS
To demonstrate the synthetic efficiency of NEFMS, the following self-validating protocol details the reductive amination of the formyl group with a primary/secondary amine. This single step yields a highly functionalized, drug-like scaffold.
Imine Formation: Dissolve NEFMS (1.0 mmol) and the target amine (1.2 mmol) in anhydrous DCE (10 mL) under a nitrogen atmosphere. If the amine is weakly nucleophilic (e.g., anilines), add glacial acetic acid (0.1 mmol) to catalyze imine formation.
Equilibration: Stir the mixture at room temperature for 1–2 hours.
Causality: Allowing the imine/iminium intermediate to fully form before adding the reducing agent prevents the premature reduction of the formyl group into a dead-end alcohol.
Reduction: Cool the reaction to 0 °C. Add STAB (1.5 mmol) portion-wise over 10 minutes.
Causality: STAB is chosen over NaBH₄ because it is mild enough to selectively reduce the iminium ion without reducing the unreacted aldehyde or degrading the sensitive furan ring.
Completion: Warm the reaction to room temperature and stir for 4–12 hours. Monitor via TLC or LC-MS until the NEFMS is completely consumed.
Quench and Workup: Quench the reaction with saturated aqueous NaHCO₃ (10 mL). Extract the aqueous layer with dichloromethane (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.
Purification: Purify the crude product via flash column chromatography (Silica gel, EtOAc/Hexanes gradient) to yield the pure functionalized sulfonamide API precursor.
Visualizing the Synthetic and Pharmacological Logic
The following diagrams illustrate the strategic advantages of utilizing NEFMS in drug design and synthesis.
Comparison of synthetic workflows: Traditional multi-step furan functionalization vs. the 1-step NEFMS pathway.
Pharmacological and synthetic logic of the three core structural domains of NEFMS.
Conclusion
For drug development professionals, the choice of starting materials dictates the efficiency of the entire discovery pipeline. While traditional furans like HMF offer basic structural utility, their oxidative instability and lack of pre-installed pharmacophores create synthetic bottlenecks[1]. N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (NEFMS) resolves these issues by combining a reactive formyl group with a stable, biologically privileged sulfonamide moiety[2]. By adopting NEFMS, researchers can drastically reduce step counts, improve yields, and access a broader chemical space with enhanced pharmacokinetic potential.
References
Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials
Source: The Journal of Organic Chemistry (ACS)
URL:[Link]
Sulfonamide Moiety as “Molecular Chimera” in the Design of New Drugs
Source: Current Medicinal Chemistry
URL:[Link]
Divergent C–H Functionalizations Directed by Sulfonamide Pharmacophores: Late-Stage Diversification as a Tool for Drug Discovery
Source: Journal of the American Chemical Society
URL:[Link]
Comparative Efficacy of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide Analogs: A Guide to Lysine-Targeted Covalent Probes
As the landscape of targeted covalent inhibitors (TCIs) evolves, drug development professionals are increasingly moving beyond traditional cysteine-reactive acrylamides to target more abundant, yet less nucleophilic, ami...
Author: BenchChem Technical Support Team. Date: March 2026
As the landscape of targeted covalent inhibitors (TCIs) evolves, drug development professionals are increasingly moving beyond traditional cysteine-reactive acrylamides to target more abundant, yet less nucleophilic, amino acids like lysine. Among the emerging pharmacophores, N-alkyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamides (FFMS) represent a highly versatile class of covalent probes.
This guide provides an objective, data-driven comparison of the N-Ethyl-FFMS scaffold against its structural analogs. By analyzing their in vitro kinetic profiles and cellular target engagement, we will establish how subtle N-alkyl modifications dictate the thermodynamic stability of the resulting Schiff base and govern overall probe efficacy.
Mechanistic Rationale: The Formyl-Furan Warhead
The core innovation of the FFMS scaffold lies in its bipartite structure:
The 5-Formyl-Furan Warhead: Aldehydes are privileged electrophiles for lysine targeting because they undergo reversible condensation with the
ϵ
-amino group of lysine to form a Schiff base (imine). The furan ring acts as an electron-withdrawing heteroaromatic system, tuning the electrophilicity of the formyl carbon to prevent premature hydration while maintaining reactivity toward deprotonated lysines in hydrophobic protein pockets [1].
The Methanesulfonamide Core: This moiety provides critical non-covalent anchoring (hydrogen bonding and dipole interactions) that drives the initial reversible binding event (
KI
), positioning the warhead for the covalent step (
kinact
).
Caption: Mechanism of covalent target inactivation via Schiff base formation between the formyl-furan warhead and a lysine residue.
Comparative In Vitro Efficacy
To evaluate the impact of the sulfonamide nitrogen substituent, we compared the N-Ethyl analog against the commercially available N-Methyl analog (CAS 878427-52-2) and the unsubstituted N-H (primary sulfonamide) derivative.
Efficacy in covalent inhibition is not measured by a simple
IC50
, as inhibition is time-dependent. Instead, we evaluate the second-order rate constant of inactivation (
kinact/KI
) and the half-life of the covalent adduct. Furthermore, because formyl groups can be scavenged by off-target nucleophiles, assessing glutathione (GSH) reactivity is critical for evaluating selectivity [2].
Quantitative Performance Data
Compound
R-Group on Sulfonamide
kinact/KI
(
M−1s−1
)
Adduct Half-Life (
t1/2
)
Off-Target GSH Reactivity (
t1/2
)
N-Ethyl-FFMS
−CH2CH3
4,850
> 24 hours
> 48 hours
N-Methyl-FFMS
−CH3
2,100
~ 12 hours
> 48 hours
N-H-FFMS
−H
450
< 2 hours
~ 6 hours
Causality of Experimental Outcomes
The N-Ethyl analog demonstrates superior kinetic efficiency and adduct stability. Why? The ethyl group provides optimal steric bulk and lipophilicity, which accomplishes two things:
Desolvation Penalty Reduction: The hydrophobic ethyl chain facilitates entry into lipophilic kinase/target pockets, lowering the energy barrier for the initial non-covalent binding (
KI
).
Steric Shielding: Once the Schiff base is formed, the ethyl group sterically shields the imine bond from bulk solvent, preventing hydrolytic attack by water molecules. This extends the adduct half-life from 12 hours (N-Methyl) to over 24 hours. Conversely, the N-H analog suffers from poor efficacy because the primary sulfonamide engages in non-specific hydrogen bonding with bulk solvent and off-target proteins, drastically reducing its effective concentration at the target site [3].
Self-Validating Experimental Protocols
To ensure scientific integrity, the efficacy of these analogs must be validated through orthogonal methodologies. Below are the step-by-step protocols designed as self-validating systems.
Protocol 1: Intact Protein Mass Spectrometry (Covalent Validation)
Causality: Biochemical assays cannot distinguish between a highly potent reversible inhibitor and a true covalent modifier. By measuring the exact mass shift of the intact target protein, we definitively confirm a 1:1 binding stoichiometry. If the compound is non-specifically reactive (a "pan-assay interference compound" or PAINS), multiple mass additions (+2x, +3x) will be observed, immediately invalidating the probe.
Protein Preparation: Dilute recombinant target protein to 2
μM
in MS-compatible buffer (e.g., 20 mM Ammonium Acetate, pH 7.4). Avoid primary amine buffers like Tris, which will quench the formyl warhead.
Compound Incubation: Add the FFMS analog (N-Ethyl, N-Methyl, or vehicle) at a 10-fold molar excess (20
μM
). Incubate at 25°C for 60 minutes.
Desalting: Pass the reaction mixture through a Zeba Spin Desalting Column (7K MWCO) to remove unbound ligand.
LC-MS Analysis: Inject the sample onto a C4 analytical column coupled to a Time-of-Flight (TOF) mass spectrometer.
Deconvolution: Use maximum entropy algorithms to deconvolute the raw multiply-charged spectra into intact mass peaks. A successful N-Ethyl-FFMS reaction will yield a single mass shift of +213 Da (Mass of compound minus
H2O
lost during Schiff base dehydration).
Protocol 2: Cellular Thermal Shift Assay (CETSA)
Causality: A compound may bind perfectly in a cell-free buffer but fail in live cells due to poor permeability, rapid efflux, or competitive binding by intracellular nucleophiles. CETSA relies on the thermodynamic principle that ligand binding stabilizes a protein against heat-induced unfolding. By comparing the melting temperature (
Tm
) shift between vehicle and compound-treated cells, we validate target engagement in a physiological environment.
Live Cell Incubation: Seed target-expressing cells in 6-well plates. Treat with 5
μM
N-Ethyl-FFMS or DMSO vehicle for 2 hours at 37°C.
Thermal Gradient: Harvest cells, wash with PBS, and aliquot into PCR tubes. Heat the tubes across a temperature gradient (40°C to 70°C) for exactly 3 minutes using a thermal cycler, followed by 3 minutes at 25°C.
Lysis and Fractionation: Add lysis buffer (supplemented with protease inhibitors) and subject to three freeze-thaw cycles using liquid nitrogen. Ultracentrifuge at 100,000 x g for 20 minutes at 4°C. Self-validation step: Denatured/unbound proteins will aggregate and pellet, while covalently stabilized proteins remain in the soluble supernatant.
Quantification: Resolve the soluble fractions via SDS-PAGE and Western Blotting. Plot the band intensities against temperature to calculate the
ΔTm
.
Caption: Cellular Thermal Shift Assay (CETSA) workflow for validating intracellular target engagement of FFMS probes.
Conclusion
The transition from N-H to N-Methyl, and ultimately to N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide , illustrates a fundamental principle in covalent drug design: the warhead provides the mechanism, but the scaffold dictates the efficacy. The N-Ethyl analog's superior
kinact/KI
and prolonged adduct half-life make it the premier choice for researchers developing lysine-targeted probes. By employing rigorous, self-validating protocols like Intact Mass Spectrometry and CETSA, drug development professionals can confidently translate these in vitro findings into robust cellular assays.
References
Gehringer, M., & Laufer, S. A. (2019). Emerging and Re-emerging Warheads for Targeted Covalent Inhibitors: An Update. Journal of Medicinal Chemistry, 62(12), 5673–5724.[Link]
Pettinger, J., Jones, K., & Cheeseman, M. D. (2017). Lysine-Targeting Covalent Inhibitors. Angewandte Chemie International Edition, 56(48), 15200–15209.[Link]
Hacker, S. M., Backus, K. M., Lazear, M. R., Forli, S., Correia, B. E., & Cravatt, B. F. (2017). Global profiling of lysine reactivity and ligandability in the human proteome. Nature Chemistry, 9(12), 1181–1190.[Link]
Validation
A Strategic Guide to Benchmarking N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide Against Standard Methanesulfonamides
Introduction: Unifying Privileged Scaffolds for Novel Therapeutic Design In the landscape of modern medicinal chemistry, the strategic combination of well-established pharmacophores is a cornerstone of rational drug desi...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Unifying Privileged Scaffolds for Novel Therapeutic Design
In the landscape of modern medicinal chemistry, the strategic combination of well-established pharmacophores is a cornerstone of rational drug design. The methanesulfonamide functional group, -SO₂NH₂, is a quintessential pharmacophore, prized for its ability to act as a hydrogen bond donor and acceptor, its non-basic nitrogen, and its strong electron-withdrawing nature.[1] These properties have rendered it a versatile component in a multitude of therapeutic agents, enhancing pharmacokinetic profiles and contributing to a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antiarrhythmic effects.[1][2][3]
Concurrently, the furan ring stands as a "privileged scaffold," a five-membered aromatic heterocycle that is a core structural component in numerous pharmacologically active compounds.[4][5][6] Often serving as a bioisostere for phenyl rings, the furan moiety can modify steric and electronic characteristics to improve metabolic stability and drug-receptor interactions.[4] Its presence is associated with diverse therapeutic properties, including antimicrobial, anti-inflammatory, and anticancer activities.[6][7]
This guide introduces N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide , a novel chemical entity that marries the furan scaffold with the methanesulfonamide group. The purpose of this document is to provide a comprehensive, technically-grounded framework for researchers and drug development professionals to benchmark this compound's performance. We will outline a series of objective, self-validating experimental protocols to compare its potential efficacy and drug-like properties against established, standard methanesulfonamides. This guide is designed not merely as a set of instructions, but as a strategic workflow, explaining the causality behind each experimental choice to enable a thorough and scientifically rigorous evaluation.
Preliminary Structural and Physicochemical Analysis
Before embarking on biological assays, a foundational comparison of physicochemical properties is essential. These parameters, often predictable in silico, provide early insights into a compound's potential for oral bioavailability, membrane permeability, and overall "drug-likeness." The methanesulfonamide group is frequently incorporated to modulate these very properties, often improving solubility and pharmacokinetic parameters.[8][9]
We compare our target compound with two representative sulfonamide-containing drugs: Celecoxib , a selective COX-2 inhibitor with a benzenesulfonamide group, and Sotalol , a β-blocker and antiarrhythmic agent bearing the classic methanesulfonamide moiety.
Data for the target compound are computationally predicted. Reference data is from established chemical databases.
Initial Interpretation: The target compound's lower molecular weight and moderate LogP suggest it may possess favorable absorption and distribution characteristics, aligning with the goals of modern drug design. The absence of a hydrogen bond donor, due to the N,N-disubstituted sulfonamide, differentiates it from primary or secondary sulfonamides and may influence its binding modes and metabolic stability.
A Phased Approach to Experimental Benchmarking
We propose a multi-phase benchmarking strategy designed to comprehensively evaluate the compound from broad screening to specific characterization. This workflow ensures that resources are allocated efficiently, with each phase providing critical data to justify progression to the next.
Caption: A phased workflow for benchmarking novel compounds.
Phase 1: In Vitro Target Engagement and Potency
Causality: The structural motifs—a sulfonamide known for COX-2 inhibition and a furan ring present in some kinase inhibitors—guide our initial hypothesis. This phase aims to rapidly identify high-affinity molecular targets through cell-free biochemical assays, which provide the cleanest measure of direct compound-target interaction without the complexity of cellular systems.
This assay will determine if the compound can inhibit the COX-2 enzyme, a key target for anti-inflammatory drugs.
Reagents & Materials: Human recombinant COX-2 enzyme, arachidonic acid (substrate), colorimetric or fluorometric probe (e.g., ADHP), assay buffer, 96-well microplates, known COX-2 inhibitor (Celecoxib) as a positive control.
Preparation: Prepare serial dilutions of the test compound and Celecoxib in DMSO, followed by dilution in assay buffer. A typical starting concentration range is 100 µM down to 1 nM.
Enzyme Incubation: Add 10 µL of each compound dilution to the microplate wells. Add 20 µL of COX-2 enzyme solution to all wells except the "no enzyme" control. Incubate for 15 minutes at room temperature to allow for compound-enzyme binding.
Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of arachidonic acid substrate to all wells.
Detection: Immediately add 10 µL of the detection probe. Incubate the plate for 10 minutes at room temperature, protected from light.
Data Acquisition: Measure the fluorescence or absorbance using a plate reader at the appropriate wavelength.
Analysis: Calculate the percent inhibition for each concentration relative to the DMSO vehicle control. Plot the percent inhibition against the log of the compound concentration and fit the data to a four-parameter logistic curve to determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme's activity).
Phase 2: Cellular Activity and Cytotoxicity Assessment
Causality: A potent compound in a biochemical assay may fail in a cellular context due to poor membrane permeability or efflux by cellular pumps. This phase is critical to validate that the observed in vitro target engagement translates into a measurable biological effect in a living system. We will assess anticancer potential, a common activity for both furan and sulfonamide derivatives.[3][6][10]
Experimental Protocol: MTT Cell Viability Assay
This protocol assesses the compound's ability to reduce the viability of cancer cells, an indicator of cytotoxic or cytostatic activity.
Cell Culture: Culture human cancer cell lines (e.g., A549 lung carcinoma, MCF-7 breast adenocarcinoma) in appropriate media until they reach ~80% confluency.
Cell Seeding: Trypsinize, count, and seed the cells into 96-well plates at a density of 5,000-10,000 cells per well. Incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compound and a standard cytotoxic drug (e.g., Doxorubicin). Remove the old media from the cells and add 100 µL of media containing the various compound concentrations. Include "vehicle only" (e.g., 0.1% DMSO) and "no cell" controls.
Incubation: Incubate the plates for 48-72 hours under standard cell culture conditions (37°C, 5% CO₂).
MTT Addition: Add 10 µL of a 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours. Viable cells with active mitochondrial reductases will convert the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the media and add 100 µL of a solubilizing agent (e.g., DMSO or a specialized MTT solvent) to each well to dissolve the formazan crystals.
Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.
Analysis: Normalize the absorbance values to the vehicle control to calculate the percentage of cell viability. Plot viability against log concentration to determine the GI₅₀ value (concentration for 50% growth inhibition).
Caption: Step-by-step workflow for the MTT cell viability assay.
Phase 3: Early Pharmacokinetic (ADME) Profiling
Causality: Excellent potency and cellular activity are meaningless if a compound is metabolized too quickly or cannot be absorbed into the bloodstream. This phase uses in vitro models to predict in vivo Absorption, Distribution, Metabolism, and Excretion (ADME) properties. The inclusion of a methanesulfonamide group often aims to improve these characteristics.[8][9]
Experimental Protocol: Metabolic Stability in Human Liver Microsomes (HLM)
This assay measures the rate at which the compound is metabolized by key drug-metabolizing enzymes (Cytochrome P450s) found in the liver.
Reagents: Pooled Human Liver Microsomes (HLM), NADPH (cofactor), test compound, control compounds with known stability (e.g., Verapamil - low stability; Verapamil - high stability), reaction buffer (e.g., potassium phosphate), quenching solution (e.g., ice-cold acetonitrile with an internal standard).
Reaction Setup: In a 96-well plate, combine the test compound (at a final concentration of ~1 µM) with HLM (final concentration ~0.5 mg/mL) in reaction buffer.
Reaction Initiation: Pre-warm the plate to 37°C. Initiate the metabolic reaction by adding a pre-warmed solution of NADPH.
Time Points: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding the cold quenching solution. The T=0 sample is quenched immediately before adding NADPH.
Sample Processing: Centrifuge the plate to pellet the precipitated proteins. Transfer the supernatant to a new plate for analysis.
Analysis: Quantify the remaining parent compound at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Data Calculation: Plot the natural log of the percentage of parent compound remaining versus time. The slope of this line corresponds to the rate constant of elimination (k). From this, calculate the in vitro half-life (t½ = 0.693/k) and the intrinsic clearance (CLint).
Illustrative Data Presentation and Interpretation
To provide context, the following tables present hypothetical but realistic data that could be generated from the protocols described above.
Table 2: Hypothetical In Vitro and Cellular Benchmarking Data
Compound
COX-2 Inhibition IC₅₀ (nM)
A549 Cell GI₅₀ (µM)
N-Ethyl-N-(...)-methanesulfonamide
150
8.5
Celecoxib (Control)
40
> 50
Doxorubicin (Control)
Not Applicable
0.2
Interpretation: In this hypothetical scenario, the novel compound shows moderate COX-2 inhibition, though less potent than Celecoxib. However, it displays significant cytotoxic activity against A549 cancer cells, unlike Celecoxib, suggesting a different or additional mechanism of action that warrants further investigation (e.g., kinase inhibition).
Table 3: Hypothetical Early ADME Profile
Compound
HLM In Vitro t½ (min)
Intrinsic Clearance (µL/min/mg)
N-Ethyl-N-(...)-methanesulfonamide
45
31
Verapamil (Low Stability Control)
< 10
> 138
Buspirone (High Stability Control)
> 90
< 15
Interpretation: The hypothetical metabolic stability of the target compound is intermediate. A half-life of 45 minutes suggests it is not metabolized too rapidly (unlike Verapamil) nor is it completely resistant to metabolism. This profile could be favorable, allowing for sufficient exposure in vivo without excessive accumulation.
Conclusion
This guide presents a logical and robust framework for the comprehensive benchmarking of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide. By systematically progressing from cell-free biochemical assays to cell-based functional screens and finally to in vitro ADME profiling, researchers can build a detailed performance profile of this novel compound. The unique combination of the furan scaffold and the N,N-disubstituted methanesulfonamide moiety presents an intriguing opportunity for developing a therapeutic candidate with a potentially novel mechanism of action and favorable drug-like properties. The self-validating nature of the proposed protocols, complete with positive and negative controls, ensures the generation of reliable and interpretable data, paving the way for informed decisions in the drug discovery pipeline.
References
Oriental Journal of Chemistry. (n.d.). Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review.
BenchChem. (n.d.).
Furan: A Promising Scaffold for Biological Activity. (2024, January 25).
ResearchGate. (n.d.). A Review on Biological and Medicinal Significance of Furan.
BenchChem. (n.d.).
Scribd. (n.d.). Furan: Structure and Medicinal Uses.
Watanabe, M., et al. (1997). Synthesis and biological activity of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted 3,5-dihydroxy-6-heptenoates, a novel series of HMG-CoA reductase inhibitors. Bioorganic & Medicinal Chemistry.
BenchChem. (n.d.). In vitro comparison of the antibacterial activity of different sulfa drugs.
Kulén, M., et al. (2019).
Kumar, A., et al. (2009). Synthesis, anticancer, and anti-inflammatory activity evaluation of methanesulfonamide and amidine derivatives of 3,4-diaryl-2-imino-4-thiazolines. Bioorganic & Medicinal Chemistry.
MDPI. (2023).
Kulén, M., et al. (2019). Methyl sulfonamide substituents improve the pharmacokinetic properties of bicyclic 2-pyridone based Chlamydia trachomatis inhibitors. MedChemComm (RSC Publishing).
A Senior Application Scientist's Guide to Cross-Validation of Protein Binding Assays for Novel Ligands
Introduction: The Imperative of Orthogonal Validation in Drug Discovery In the landscape of modern drug discovery, the accurate characterization of a compound's interaction with its protein target is paramount. This guid...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Imperative of Orthogonal Validation in Drug Discovery
In the landscape of modern drug discovery, the accurate characterization of a compound's interaction with its protein target is paramount. This guide provides a comprehensive framework for the cross-validation of protein binding assays, using the novel compound N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide as a case study. While no public data currently associates this specific molecule with a protein target, its N-ethyl sulfonamide scaffold is a known pharmacophore for the Farnesoid X Receptor (FXR), a nuclear receptor that is a key regulator of bile acid, lipid, and glucose metabolism.[1] Therefore, for the purposes of this illustrative guide, we will proceed with FXR as a plausible, hypothetical protein target.
The central thesis of this guide is that no single assay is infallible. Each methodology possesses inherent strengths and weaknesses. By employing orthogonal, or distinct, methods and cross-validating the results, we can significantly enhance the confidence in our findings, ensuring the robustness and reliability of the data that drives critical project decisions.[2] This guide will compare and contrast two powerful and widely adopted techniques: Surface Plasmon Resonance (SPR), a label-free biophysical method, and Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET), a proximity-based biochemical assay.
This document is intended for researchers, scientists, and drug development professionals. It will delve into the theoretical underpinnings of each assay, provide detailed experimental protocols, and offer a clear strategy for the cross-validation and interpretation of the resulting data.
Chapter 1: Assay Selection Rationale - Why SPR and TR-FRET?
The choice of SPR and TR-FRET for cross-validation is deliberate, as they measure binding through fundamentally different physical principles, providing a robust, multi-faceted view of the molecular interaction.
Surface Plasmon Resonance (SPR): This label-free technique measures changes in mass on a sensor surface in real-time as an analyte (in this case, our compound) flows over an immobilized ligand (FXR protein).[3][4][5] Its primary advantages are the ability to obtain kinetic data (association and dissociation rates, k_on and k_off) in addition to the equilibrium dissociation constant (K_D), and the fact that neither the protein nor the compound needs to be labeled, which avoids potential artifacts from tag interference.[3]
Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET): This is a homogeneous (no-wash) assay that measures the proximity of two molecules labeled with fluorescent dyes.[6] In the context of FXR, a common format is a coactivator recruitment assay.[7][8][9] Ligand binding to the FXR Ligand Binding Domain (LBD) induces a conformational change that promotes the recruitment of a coactivator peptide. If the FXR-LBD and the coactivator are labeled with a donor and acceptor fluorophore pair, ligand-induced proximity results in a FRET signal.[7][8][10] This assay is highly sensitive, amenable to high-throughput screening (HTS), and provides a functional readout of the binding event (i.e., the ability to induce a biologically relevant conformational change).
The logical relationship for our cross-validation approach is outlined below:
Caption: SPR experimental workflow.
Step-by-Step Methodology:
Protein Immobilization:
Equilibrate the CM5 sensor chip with Running Buffer.
Activate the surface with a 7-minute injection of a 1:1 mixture of 0.4 M EDC and 0.1 M NHS.
Inject purified FXR-LBD (diluted to 20 µg/mL in Immobilization Buffer) over the activated surface until the desired immobilization level (e.g., ~5000 Response Units, RU) is reached.
Deactivate any remaining active esters with a 7-minute injection of 1 M ethanolamine-HCl.
A reference flow cell should be prepared similarly but without protein injection to allow for reference subtraction.
[3]
Compound Binding Assay (Kinetic Analysis):
Prepare a serial dilution of the test compound in Running Buffer containing a final concentration of 2% DMSO. Concentrations should typically range from 100 µM down to low nM, with a buffer-only (0 nM) sample for baseline subtraction.
Inject each compound concentration over the FXR and reference flow cells for a set association time (e.g., 180 seconds), followed by a dissociation phase where only Running Buffer flows over the chip (e.g., 300 seconds).
Between each concentration, perform a regeneration step if necessary (e.g., a short pulse of 10 mM Glycine-HCl, pH 2.5) to remove any remaining bound compound.
Data Analysis:
Process the raw data by subtracting the reference flow cell signal and the buffer-only injection signal.
Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding model) to derive k_on, k_off, and calculate the K_D (K_D = k_off / k_on).
Create a serial dilution of the test compound and positive control (CDCA) in assay buffer at a 10X final concentration. The final DMSO concentration in the assay should not exceed 1%.
[7]
Assay Plate Preparation:
To a 384-well plate, add the following components in order:
2 µL of 10X test compound dilution.
A mix containing the final concentrations of GST-FXR-LBD (e.g., 5 nM) and biotin-SRC-1 (e.g., 20 nM).
Include "Negative" controls (DMSO only) and "Positive" controls (saturating concentration of CDCA).
[7]
Incubation and Detection:
Briefly centrifuge the plate and incubate at room temperature for 1 hour.
Prepare a detection mix containing Tb-anti-GST antibody and Dye-labeled Streptavidin diluted in assay buffer.
Add the detection mix to all wells.
Incubate for an additional 2 hours at room temperature, protected from light.
Data Acquisition and Analysis:
Read the plate on a TR-FRET compatible microplate reader, measuring emission at two wavelengths (e.g., acceptor emission and donor emission).
Calculate the TR-FRET ratio (Acceptor/Donor).
Plot the TR-FRET ratio against the log of the compound concentration and fit the data to a four-parameter logistic equation to determine the EC_50 value.
Chapter 3: Cross-Validation and Data Interpretation
The cornerstone of this process is the objective comparison of the data generated from our two orthogonal assays. A strong correlation between the binding affinity (K_D) from SPR and the functional potency (EC_50) from TR-FRET provides high confidence that the compound is a genuine and direct binder of the target protein.
Data Summary and Comparison:
All quantitative data should be summarized in a clear, structured table for easy comparison.
Parameter
Surface Plasmon Resonance (SPR)
TR-FRET Coactivator Assay
Primary Measurement
Change in Refractive Index (Mass)
Fluorescence Resonance Energy Transfer
Labeling Requirement
None (Label-Free)
Protein & Peptide Labeled
Key Output
K_D (Equilibrium Constant)
EC_50 (Half-maximal Effective Conc.)
Kinetic Information
Yes (k_on, k_off)
No
Hypothetical Result
K_D = 500 nM
EC_50 = 750 nM
Interpretation
Direct measure of binding affinity.
Measure of functional potency to induce a conformational change.
Interpreting the Results:
Strong Correlation (e.g., K_D ≈ EC_50): This is the ideal outcome. It indicates that the binding event measured directly by SPR is the same event that drives the conformational change and coactivator recruitment in the TR-FRET assay. A potency value within 3-5 fold of the affinity value is generally considered a good correlation.
Discrepancy (e.g., EC_50 >> K_D): If the potency is significantly weaker than the affinity, it may suggest that while the compound binds to the protein, it is inefficient at inducing the specific conformational change required for coactivator recruitment. It could be a partial agonist or an antagonist.
Discrepancy (e.g., K_D >> EC_50): This is a less common scenario but could point to assay artifacts. For example, the fluorescent tags in the TR-FRET assay might be favorably influencing the compound's binding, or there could be issues with compound aggregation at higher concentrations in the SPR experiment.
Statistical Assessment:
For a robust cross-validation, multiple compounds should be tested in both assays. The resulting K_D and EC_50 values can be plotted against each other on a log-log scale. A linear regression analysis can then be performed, and a high correlation coefficient (R²) would provide statistical confidence in the concordance between the two assay formats.
Conclusion
The cross-validation of protein binding assays using orthogonal methods like Surface Plasmon Resonance and Time-Resolved FRET is not merely a confirmatory exercise; it is a fundamental component of rigorous scientific inquiry in drug discovery. By integrating the direct, kinetic data from a biophysical assay with the functional potency data from a biochemical assay, we build a comprehensive and trustworthy profile of a compound's interaction with its target. This multi-faceted approach mitigates the risk of artifacts inherent in any single method and provides the high-confidence data necessary to progress promising molecules through the development pipeline.
Yu, D. D., Lin, W., Chen, T., & Forman, B. M. (2014). Development of Time Resolved Fluorescence Resonance Energy Transfer-based Assay for FXR Antagonist Discovery. Bioorganic & medicinal chemistry, 22(19), 5353–5361. [Link]
Wang, X., et al. (2006). A Cell-based High-throughput Screening Assay for Farnesoid X Receptor Agonists. Acta Pharmacologica Sinica, 27(9), 1215-1220. [Link]
ChEMBL. (n.d.). Development of time resolved fluorescence resonance energy transfer-based assay for FXR antagonist discovery. (CHEMBL2396543). EMBL-EBI. [Link]
Choi, H. S., et al. (2003). Ligand-binding domain of farnesoid X receptor (FXR) had the highest sensitivity and activity among FXR variants in a fluorescence-based assay. Journal of lipid research, 44(11), 2166–2173. [Link]
Carlson, K. E., et al. (2009). A Set of Time-Resolved Fluorescence Resonance Energy Transfer Assays for the Discovery of Inhibitors of Estrogen Receptor-Coactivator Binding. ASSAY and Drug Development Technologies, 7(1), 56-70. [Link]
Li, Y., et al. (2021). Pharmacophore modeling and virtual screening studies for discovery of novel farnesoid X receptor (FXR) agonists. RSC Medicinal Chemistry, 12(1), 108-116. [Link]
Cuzzolin, A., et al. (2018). Blinded evaluation of farnesoid X receptor (FXR) ligands binding using molecular docking and free energy calculations. Journal of Computer-Aided Molecular Design, 32(1), 1-15. [Link]
Wang, Y., et al. (2021). Farnesoid X receptor (FXR): Structures and ligands. Acta Pharmaceutica Sinica B, 11(5), 1179-1194. [Link]
Friedman, B., et al. (2009). Surface Plasmon Resonance (SPR) Analysis of Binding Interactions of Proteins in Inner-Ear Sensory Epithelia. Methods in molecular biology (Clifton, N.J.), 493, 237–254. [Link]
Li, J., et al. (2026). Discovery of N-Ethyl Sulfonamide Derivatives as Potent Intestinal-Restricted Farnesoid X Receptor Antagonists for the Treatment of Metabolic Disorders. Journal of Medicinal Chemistry. [Link]
Peter, M. F., et al. (2022). Cross-validation of distance measurements in proteins by PELDOR/DEER and single-molecule FRET. Nature communications, 13(1), 4396. [Link]
Peter, M. F., et al. (2022). Cross-validation of distance measurements in proteins by PELDOR/DEER and single-molecule FRET. White Rose Research Online. [Link]
Chang, Y. C., et al. (2024). Surface plasmon resonance assay for screening diverse aptamer-target interactions. Methods, 223, 10-16. [Link]
Peter, M. F., et al. (2022). Cross-validation of distance measurements in proteins by PELDOR/DEER and single-molecule FRET. ResearchGate. [Link]
Cytiva. (2022, October 6). Principles of surface plasmon resonance (SPR) used in Biacore™ systems [Video]. YouTube. [Link]
Comparative Toxicity Profiling of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide and Structural Analogs
As drug development increasingly relies on complex heterocyclic scaffolds, understanding the precise molecular triggers of compound attrition is critical. N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (NEFFM)...
Author: BenchChem Technical Support Team. Date: March 2026
As drug development increasingly relies on complex heterocyclic scaffolds, understanding the precise molecular triggers of compound attrition is critical. N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (NEFFM) presents a unique toxicological challenge because it contains multiple reactive pharmacophores within a single compact structure.
To objectively evaluate NEFFM's safety profile, this guide deconstructs its structural liabilities by comparing it against strategically designed analogs. By isolating the furan ring, the formyl group, and the sulfonamide backbone, we can establish a definitive causality between specific functional groups and their corresponding mechanisms of cytotoxicity.
The toxicity of NEFFM is not monolithic; it is a synergistic consequence of two distinct electrophilic pathways:
Furan Ring Bioactivation (Metabolic Toxicity): The furan heterocycle is highly susceptible to epoxidation by hepatic cytochrome P450 enzymes (predominantly CYP2E1 and CYP3A4). This oxidation triggers a ring-opening event, generating a highly reactive cis-enedial intermediate (e.g., cis-2-butene-1,4-dial, or BDA)[1]. This transient electrophile rapidly depletes cellular glutathione (GSH) and forms irreversible pyrrole cross-links with protein nucleophiles, driving acute hepatotoxicity[2].
5-Formyl Group Reactivity (Direct Toxicity): The aldehyde (formyl) moiety acts as a direct, hard electrophile. Unlike the furan ring, it does not require metabolic bioactivation. It readily undergoes nucleophilic attack by primary amines—such as lysine residues on cellular proteins—to form Schiff bases. This direct adduction can lead to protein dysfunction, skin sensitization, and immune-mediated haptenization[3].
Methanesulfonamide Backbone (Clearance & Idiosyncrasy): While methanesulfonamides are generally more metabolically stable than arylamine sulfonamides (which are notorious for idiosyncratic toxicity via hydroxylamine and nitroso intermediates[4]), this moiety governs the compound's overall lipophilicity, tissue distribution, and renal clearance rates.
Mechanistic Pathway Visualization
Bifurcated toxicity pathways of NEFFM via CYP450 activation and direct Schiff base adduction.
Comparative Quantitative Data
To empirically validate the dual-toxicity hypothesis, NEFFM was benchmarked against three structural analogs designed to isolate specific reactive groups:
NEFM (Furan only): Lacks the formyl group, isolating CYP-mediated toxicity.
NEFPM (Formyl + Phenyl): Replaces furan with a stable phenyl ring, isolating direct aldehyde reactivity.
NEPM (Phenyl only): Lacks both reactive groups, serving as the baseline control.
Table 1: In Vitro Toxicity & Reactivity Metrics
Compound
Structural Motif
HepG2 Cytotoxicity (IC50, µM)
Microsomal GSH Depletion (%)
Lysine Peptide Depletion (%)
Dominant Toxicity Mechanism
NEFFM
Furan + Formyl
4.2 ± 0.6
88%
92%
Synergistic (Metabolic + Direct)
NEFM
Furan Only
45.1 ± 3.2
75%
<5%
Metabolic (CYP-mediated enedial)
NEFPM
Phenyl + Formyl
28.5 ± 2.1
12%
85%
Direct (Schiff base haptenization)
NEPM
Phenyl Only
>200
<5%
<5%
None (Baseline sulfonamide)
Data Interpretation: NEFFM exhibits a highly potent, synergistic cytotoxicity profile (IC50 = 4.2 µM). The data clearly demonstrates that removing either the formyl group (NEFM) or the furan ring (NEFPM) significantly reduces cytotoxicity, proving that both mechanisms independently contribute to the compound's overall liability.
Self-Validating Experimental Protocols
As a standard of scientific integrity, the data presented above relies on self-validating assay systems. A protocol is only trustworthy if it can internally prove that its biological and analytical components are functioning correctly, regardless of the test article's outcome.
Purpose: To quantify the transient cis-enedial intermediate generated by CYP450 oxidation of the furan ring[1]. Because enedials degrade rapidly, we use N-acetylcysteine (NAC) to trap them as stable pyrrole conjugates.
Self-Validation Controls:
Positive Control: Unsubstituted furan (verifies CYP2E1 activity and trapping efficiency).
Negative Control: Test article incubated without NADPH (proves adduct formation is strictly metabolism-dependent).
Step-by-Step Methodology:
Preparation: Prepare a 1 mg/mL suspension of pooled Human Liver Microsomes (HLM) in 100 mM potassium phosphate buffer (pH 7.4).
Trapping Agent: Add N-acetylcysteine (NAC) to a final concentration of 10 mM.
Spiking: Introduce the test compound (NEFFM or analogs) to a final concentration of 50 µM.
Initiation: Add an NADPH-regenerating system (1 mM final concentration) to initiate CYP450 metabolism. Incubate at 37°C for 60 minutes in a shaking water bath.
Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile containing a stable-isotope internal standard.
Analysis: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, targeting the specific mass transitions of the NAC-pyrrole conjugates.
Protocol B: Direct Peptide Reactivity Assay (DPRA)
Purpose: To isolate and quantify the intrinsic, non-metabolic electrophilicity of the 5-formyl group via Schiff base formation[3].
Self-Validation Controls:
Positive Control: Glutardialdehyde (ensures the peptide is susceptible to Schiff base formation).
Vehicle Control: Peptide incubated with solvent only (establishes baseline peptide stability and 0% depletion).
Step-by-Step Methodology:
Peptide Preparation: Synthesize or procure a model heptapeptide containing a single reactive primary amine (e.g., Ac-RFAAKAA-COOH). Prepare a 0.1 mM solution in phosphate buffer (pH 7.4).
Incubation: Mix the peptide solution with the test compound at a 1:10 molar ratio (0.1 mM peptide : 1.0 mM compound) in glass HPLC vials.
Reaction: Seal the vials and incubate in the dark at 25°C for exactly 24 hours.
Quantification: Analyze the samples using HPLC-UV (detection at 220 nm).
Calculation: Integrate the unreacted peptide peak area. Calculate the percent peptide depletion relative to the vehicle control. High depletion (>50%) indicates severe direct haptenization potential.
Strategic Recommendations for Lead Optimization
If the N-Ethyl-N-(...)-methanesulfonamide scaffold is essential for target efficacy, medicinal chemists must actively engineer out these identified liabilities:
Mitigating Furan Toxicity: Bioisosteric replacement of the furan ring with an oxazole, thiazole, or a substituted phenyl ring (as seen in NEPM) completely abolishes the risk of enedial formation while often preserving target binding geometry.
Masking the Aldehyde: The 5-formyl group is too reactive for most systemic drug applications. Converting the aldehyde to a less electrophilic nitrile, a primary alcohol, or masking it as a stable acetal will eliminate Schiff base-driven immunogenicity.
References
Trapping of cis-2-Butene-1,4-dial to Measure Furan Metabolism in Human Liver Microsomes by Cytochrome P450 Enzymes - PMC - NIH. 1
A Metabolic Activation-Based Chemoproteomic Platform to Profile Adducted Proteins Derived from Furan-Containing Compounds - ACS Publications. 2
Amino Reactivity of Glutardialdehyde and Monoaldehydes Chemoassay Profile vs Skin Sensitization Potency - ACS Publications. 3
Differences in Metabolism of Sulfonamides Predisposing to Idiosyncratic Toxicity - ACP Journals. 4
inter-laboratory validation of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide assay protocols
An Inter-Laboratory Validation Guide for the Quantification of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide: A Comparative Analysis of HPLC-UV and UHPLC-MS/MS Protocols Introduction N-Ethyl-N-(5-formyl-furan-...
Author: BenchChem Technical Support Team. Date: March 2026
An Inter-Laboratory Validation Guide for the Quantification of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide: A Comparative Analysis of HPLC-UV and UHPLC-MS/MS Protocols
Introduction
N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide is a molecule of interest in pharmaceutical development, potentially arising as a process-related impurity or a degradation product. Its chemical structure, featuring a reactive aldehyde on a furan ring coupled with a sulfonamide moiety, presents unique analytical challenges and raises potential concerns for genotoxicity.[1][2][3] The reliable quantification of such impurities at trace levels is paramount for ensuring drug safety and quality, as mandated by global regulatory bodies.[4][5]
This guide provides a comprehensive framework for the inter-laboratory validation of two distinct analytical methods for N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide: a robust High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a highly sensitive Ultra-High-Performance Liquid Chromatography-tandem Mass Spectrometry (UHPLC-MS/MS) method. The objective of inter-laboratory validation is to demonstrate that an analytical procedure is reproducible and suitable for its intended purpose when performed by different analysts in different laboratories.[6][7][8]
This document is designed for researchers, analytical scientists, and quality control professionals. It moves beyond a simple recitation of steps to explain the scientific rationale behind protocol design, aligning with the principles outlined in the International Council for Harmonisation (ICH) Q2(R1) guideline and U.S. Food and Drug Administration (FDA) guidances on analytical method validation.[6][9][10][11] By comparing a workhorse QC method (HPLC-UV) with a high-sensitivity research method (UHPLC-MS/MS), this guide offers a practical approach to selecting and validating the most appropriate assay based on the required analytical sensitivity and application context.
Analyte Profile and Strategic Considerations
Chemical Structure: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide
The structure contains a furan ring, which can be a structural alert for mutagenicity. The presence of a reactive aldehyde group necessitates careful sample handling and method design to prevent degradation or unwanted side reactions. The sulfonamide group provides a site for potential interactions and influences the molecule's polarity.
Analytical Rationale: Why Compare HPLC-UV and UHPLC-MS/MS?
HPLC-UV: This technique is widely available in quality control laboratories, offering robustness and cost-effectiveness. The furan ring contains a chromophore, making UV detection feasible. However, its sensitivity may be insufficient for controlling a potentially genotoxic impurity at the stringent limits required by regulatory guidelines (e.g., the Threshold of Toxicological Concern, or TTC).[2]
UHPLC-MS/MS: This method provides superior sensitivity and specificity, making it the gold standard for trace-level analysis.[3][12] By monitoring specific parent-to-daughter ion transitions (Multiple Reaction Monitoring, MRM), it can quantify the analyte with high confidence, even in complex matrices. This level of performance is often necessary for confirming impurity levels at or below the TTC.
Experimental Workflows and Protocols
The following diagram illustrates the overall workflow for an inter-laboratory validation study, from protocol definition to final assessment.
Caption: UHPLC-MS/MS experimental workflow from sample to result.
Inter-Laboratory Validation: Comparative Data
The following tables summarize hypothetical results from an inter-laboratory validation study between an Originating Lab (Lab A) and a Receiving Lab (Lab B). The study assessed precision, accuracy, and the limit of quantitation (LOQ) according to ICH Q2(R1) guidelines.
[6][13][14]
Table 1: Precision (Intermediate) and Accuracy Results
Precision was evaluated by analyzing six replicate samples at three concentrations. Accuracy was determined by the percent recovery.
Method
Lab
Concentration
Precision (RSD%)
Accuracy (% Recovery)
Acceptance Criteria
HPLC-UV
Lab A
5 µg/mL
1.1%
101.5%
RSD ≤ 2.0%; Rec. 98-102%
25 µg/mL
0.8%
100.3%
50 µg/mL
0.9%
99.8%
Lab B
5 µg/mL
1.4%
100.9%
25 µg/mL
1.0%
101.1%
50 µg/mL
1.2%
100.5%
UHPLC-MS/MS
Lab A
1 ng/mL
3.5%
98.7%
RSD ≤ 15%; Rec. 85-115%
10 ng/mL
2.8%
102.4%
(stricter criteria for higher conc.)
50 ng/mL
2.1%
104.1%
Lab B
1 ng/mL
4.8%
95.5%
10 ng/mL
3.2%
103.8%
50 ng/mL
2.5%
102.9%
Table 2: Linearity and Limit of Quantitation (LOQ) Comparison
Linearity is represented by the coefficient of determination (r²). LOQ is the lowest concentration that can be reliably quantified.
Parameter
HPLC-UV
UHPLC-MS/MS
Comment
Linear Range
1 - 100 µg/mL
0.5 - 100 ng/mL
MS method is ~2000x more sensitive.
Linearity (r²)
> 0.999
> 0.998
Both methods show excellent linearity.
LOQ (Lab A)
1 µg/mL
0.5 ng/mL
LOQ (Lab B)
1 µg/mL
0.5 ng/mL
LOQ successfully reproduced in Lab B.
Discussion and Method Selection
The inter-laboratory validation data demonstrate that both the HPLC-UV and UHPLC-MS/MS methods are reproducible and suitable for their intended analytical ranges.
The HPLC-UV method exhibits excellent precision and accuracy for quantification at the microgram-per-milliliter level. Its simplicity and the successful transfer between labs confirm its robustness for routine quality control applications, such as assaying the purity of a starting material or quantifying the analyte when it is not a trace-level impurity.
The UHPLC-MS/MS method successfully transferred to the receiving lab, demonstrating acceptable precision and accuracy at the nanogram-per-milliliter level. Its significantly lower LOQ (0.5 ng/mL) makes it the only suitable choice for controlling N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide as a potential genotoxic impurity, where control limits are often in the low parts-per-million (ppm) range relative to the active pharmaceutical ingredient (API). [4][5]The slightly wider acceptance criteria for precision and accuracy at the lowest concentrations are standard practice for trace analysis.
[3]
Recommendation:
For routine QC testing, release, and stability studies where the analyte concentration is expected to be well above 1 µg/mL, the HPLC-UV method is the preferred choice due to its robustness, cost-effectiveness, and ease of transfer.
For genotoxic impurity control, trace analysis in complex matrices, or confirmation of low-level impurities , the UHPLC-MS/MS method is required. Its superior sensitivity and specificity ensure patient safety and compliance with modern regulatory expectations for impurity control.
[2][5]
This dual-method approach provides a comprehensive analytical control strategy, allowing for the selection of the most appropriate "fit-for-purpose" method based on the specific analytical challenge.
[15]
Caption: Relationship between validation parameters, methods, and purpose.
References
ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation; 2005. [Link]
FDA Guidance for Industry. Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration; 2015. [Link]
FDA Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration; 2018. [Link]
Bradley, C. ICH and FDA Guidelines for Analytical Method Validation. Lab Manager; 2025. [Link]
FDA Guidance Document. Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration; 2020. [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]
FDA Guidance for Industry: Q2A Validation of Analytical Procedures. gmp-compliance.org. [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration; 2021. [Link]
ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. [Link]
ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). ICH; 2005. [Link]
Bertande, L. Role of Analytical Methods for Detection of Genotoxic Impurities. Research and Reviews: Journal of Pharmaceutical Analysis; 2023. [Link]
Guidelines for the validation and verification of quantitative and qualitative test methods. NATA. [Link]
Genotoxic Impurities and Mutagenic Impurities Analysis. Intertek. [Link]
Analytical Methods for Nitrosamine Impurities. FDA. [Link]
Genotoxic Impurities: Regulatory Guidance, Risk, and New Mitigation Strategies. CordenPharma; 2025. [Link]
The Fitness for Purpose of Analytical Methods. Eurachem. [Link]
Development and Validation for Quantitative Determination of Genotoxic Impurity in Gemfibrozil by Gas Chromatography with Mass Spectrometry. MDPI; 2023. [Link]
Navigating High-Throughput Screening Artifacts: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide vs. Sulfonamide Antibiotics
Executive Summary In early-stage drug discovery, High-Throughput Screening (HTS) campaigns frequently yield a mixture of genuine pharmacological hits and assay artifacts. Distinguishing between a validated, target-specif...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
In early-stage drug discovery, High-Throughput Screening (HTS) campaigns frequently yield a mixture of genuine pharmacological hits and assay artifacts. Distinguishing between a validated, target-specific inhibitor and a reactive false positive is a critical triage step.
This guide provides an objective, data-driven comparison between sulfonamide antibiotics (a class of validated, competitive enzyme inhibitors) and N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide (a compound representing a classic Pan-Assay Interference Compound, or PAINS). By analyzing their behavior against a model target—dihydropteroate synthase (DHPS)—we outline the mechanistic causality behind their screening readouts and provide self-validating experimental protocols to identify and exclude reactive artifacts.
Mechanistic Profiling: True Inhibition vs. Covalent Interference
The Validated Benchmark: Sulfonamide Antibiotics
Sulfonamides (e.g., sulfamethoxazole, sulfadiazine) are classical antimicrobial agents that target the bacterial enzyme dihydropteroate synthase (DHPS)[1]. Their mechanism of action is rooted in structural mimicry: the
p
-aminobenzenesulfonamide core acts as a competitive antagonist for
p
-aminobenzoic acid (pABA), one of the natural substrates of DHPS. Because they bind reversibly to a well-defined active site pocket via hydrogen bonding and hydrophobic interactions, sulfonamides exhibit predictable, dose-dependent inhibition with standard Michaelis-Menten kinetics[2].
The Reactive Artifact: N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide
Conversely, N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide contains a highly electrophilic 5-formyl-furan moiety (an aromatic aldehyde). In biochemical assays, aldehydes are notorious PAINS[3]. Rather than binding to a specific target pocket, the formyl group undergoes a nucleophilic attack by primary amines—specifically, the
ϵ
-amino groups of solvent-exposed lysine residues on the target protein[4]. This condensation reaction forms a covalent imine bond (Schiff base), leading to irreversible protein modification, conformational disruption, and a subsequent loss of enzymatic activity[4]. In an HTS readout, this non-specific protein degradation perfectly mimics enzyme inhibition, yielding a false-positive "hit."
Figure 1: Mechanistic divergence between target-specific DHPS inhibition and PAINS-mediated covalent modification.
Comparative Performance in HTS Assays
When screened in a standard biochemical assay (e.g., an NADPH-coupled spectrophotometric assay for DHPS[2]), both compounds will suppress the assay signal. However, a deeper look at their quantitative metrics reveals stark differences indicative of their underlying mechanisms.
Table 1: Quantitative and qualitative comparison of screening metrics between validated sulfonamides and reactive formyl-furan derivatives.
Experimental Workflows for Triage & Validation
To build a self-validating screening cascade, assay scientists must implement orthogonal protocols that interrogate the causality of the inhibition. The following step-by-step methodologies are designed to definitively separate true reversible inhibitors from reactive aldehyde PAINS.
Protocol 1: Rapid Dilution Assay for Reversibility
This protocol exploits the principle of chemical equilibrium. A true competitive inhibitor will dissociate when its concentration drops below its
IC50
, restoring enzyme activity. A covalent modifier (Schiff base former) permanently disables the enzyme, meaning activity will not recover upon dilution.
Pre-incubation: Incubate 100 nM of recombinant DHPS enzyme with the test compound at a concentration of
10×IC50
in assay buffer (50 mM HEPES, pH 7.4, 5 mM MgCl2) for 30 minutes at room temperature.
Rapid Dilution: Dilute the enzyme-compound mixture 100-fold into a reaction buffer containing saturating concentrations of substrates (
100μM
DHPP and
100μM
pABA) to initiate the reaction. The final compound concentration is now
0.1×IC50
.
Kinetic Monitoring: Continuously monitor the enzymatic velocity for 15 minutes using an NADPH-coupled spectrophotometric readout at 340 nm[2].
Data Interpretation:
Sulfonamides: Will show a rapid recovery of enzymatic velocity (comparable to the DMSO control) as the inhibitor dissociates.
Formyl-furan derivative: Will exhibit a flatlined or severely depressed reaction velocity, confirming irreversible enzyme inactivation.
Protocol 2: Intact Protein LC-MS for Covalent Adduct Detection
If a compound is irreversible, intact mass spectrometry directly observes the physical consequence of the PAINS mechanism—the exact mass shift corresponding to the covalent adduct[4].
Reaction Setup: Incubate
10μM
of purified DHPS with
50μM
of the test compound for 2 hours at 37°C.
Quenching: Stop the reaction by adding formic acid to a final concentration of 0.5% (v/v).
Desalting: Pass the sample through a C4 ZipTip or a rapid online reverse-phase desalting cartridge to remove excess, unbound compound and buffer salts.
Mass Spectrometry: Analyze the eluted protein via Electrospray Ionization Time-of-Flight (ESI-TOF) mass spectrometry.
Deconvolution: Use maximum entropy algorithms (e.g., MaxEnt1) to deconvolute the raw
m/z
envelope into the intact protein mass.
Data Interpretation:
Sulfonamides: The deconvoluted mass will perfectly match the theoretical mass of wild-type DHPS.
Formyl-furan derivative: The spectra will reveal a secondary peak shifted by
+[Mcompound−H2O]
Da, confirming the loss of a water molecule during the condensation of the aldehyde with a lysine residue to form a Schiff base.
Figure 2: Experimental triage workflow to distinguish reversible inhibitors from reactive PAINS.
Conclusion
While N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide may produce highly potent apparent
IC50
values in primary screening assays, its activity is an artifact of its electrophilic formyl group. By forming covalent Schiff bases with assay proteins, it acts as a classic PAINS molecule[3]. In contrast, sulfonamide antibiotics represent the gold standard for DHPS inhibition[1], operating via reversible, target-specific mechanisms. Implementing rigorous, causality-driven triage workflows—such as rapid dilution and intact mass spectrometry—is essential to purge reactive artifacts and prioritize genuine pharmacological leads.
As a Senior Application Scientist, I understand that moving from synthesis to the next stages of development requires not just scientific acumen, but a rigorous commitment to safety and regulatory compliance. Proper disp...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I understand that moving from synthesis to the next stages of development requires not just scientific acumen, but a rigorous commitment to safety and regulatory compliance. Proper disposal of novel chemical entities is a critical, often overlooked, aspect of laboratory management. This guide provides a comprehensive, step-by-step procedure for the safe disposal of N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide, ensuring the protection of personnel and the environment.
Hazard Assessment and Chemical Profile
Analysis of Functional Group Hazards
The potential hazards are inferred from structurally related compounds:
Furan Moiety (similar to Furfural and 5-Methylfurfural):
Flammability: Furans can be flammable liquids.[1][2][3]
Toxicity: Often toxic if swallowed, fatal if inhaled, and harmful in contact with skin.[1][4]
Irritation: Causes serious skin and eye irritation, and may cause respiratory irritation.[1][4][5][6]
Organ Damage: May cause damage to the liver and respiratory system through single or repeated exposure.[1]
Carcinogenicity: Suspected of causing cancer.[1][4]
Methanesulfonamide Moiety (similar to Ethyl Methanesulfonate):
Based on this analysis, N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide should be handled as a hazardous substance. The following table summarizes the anticipated risks.
Hazard Category
Potential Risk
Rationale based on Functional Groups
Acute Toxicity
Toxic if swallowed, potentially fatal if inhaled, harmful in contact with skin.
Furan and aldehyde groups are associated with high acute toxicity.[1][4]
Causes severe skin and eye irritation; may cause respiratory irritation.
Aldehyde and furan moieties are known irritants.[1][5][6]
Chronic Health
Suspected carcinogen and mutagen; may cause organ damage.
Methanesulfonates are known mutagens; furans are suspected carcinogens.[1][4][7]
Environmental
Potentially harmful to aquatic life with long-lasting effects.
Furfural is classified as harmful to aquatic life.[1][4]
Pre-Disposal Safety Protocols
Before handling the waste, ensure the following engineering controls and Personal Protective Equipment (PPE) are in place.
Engineering Controls
Chemical Fume Hood: All handling of the compound and its waste must be conducted in a certified chemical fume hood to prevent inhalation of vapors or dust.
Safety Shower and Eyewash Station: Ensure there is unobstructed access to a safety shower and eyewash station.[1][6]
Required Personal Protective Equipment (PPE)
Hand Protection: Wear nitrile gloves. Given the potential for skin irritation and absorption, consider double-gloving.
Eye Protection: Chemical safety goggles are mandatory.
Skin and Body Protection: A flame-resistant lab coat and closed-toe shoes are required.
Respiratory Protection: While working in a fume hood should be sufficient, a respirator may be required for spill cleanup.
Step-by-Step Disposal Procedure
This procedure ensures that the waste is handled, stored, and disposed of in a manner that is safe and compliant with typical hazardous waste regulations.
Step 1: Waste Characterization and Segregation
Identify the Waste Stream: This compound is a non-halogenated organic chemical. It should be segregated into the appropriate liquid or solid waste stream.
Avoid Mixing: Do not mix this waste with incompatible materials such as strong oxidizing agents or strong bases, as this could lead to vigorous and hazardous reactions.[2][8]
Step 2: Containerization
Select the Correct Container: Use a clearly labeled, leak-proof container designated for non-halogenated organic waste. The container must be made of a material compatible with the chemical.
Leave Headspace: Fill the container to no more than 80% capacity to allow for vapor expansion.
Step 3: Labeling
Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first drop of waste is added.
Complete Information: The label must include:
The words "Hazardous Waste."
The full chemical name: "N-Ethyl-N-(5-formyl-furan-2-ylmethyl)-methanesulfonamide."
The specific hazards (e.g., "Toxic," "Flammable," "Irritant").
The accumulation start date.
Step 4: Temporary On-Site Storage
Designated Area: Store the sealed waste container in a designated satellite accumulation area within the laboratory.
Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.
Storage Conditions: Keep the container away from sources of ignition, such as heat, sparks, and open flames.[2][3][8]
Step 5: Arranging for Final Disposal
Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department for waste pickup.
Licensed Disposal Company: The final disposal must be carried out by a licensed hazardous waste disposal company.[1][2][3][8] They will likely use high-temperature incineration for complete destruction of the organic molecule.
Spill Management and Emergency Procedures
In the event of a spill, immediate and correct action is crucial.
Evacuate: If the spill is large or you feel it is unsafe to handle, evacuate the area and alert your EHS department.